1-Fluoro-3-(1-fluoroethyl)cyclohexane

• CAS: 2556-95-8

Core Science & Biosynthesis

Mechanism of formation for 1-Fluoro-3-(1-fluoroethyl)cyclohexane

An In-depth Technical Guide on the Formation of 1-Fluoro-3-(1-fluoroethyl)cyclohexane

For Researchers, Scientists, and Drug Development Professionals

Abstract

The strategic incorporation of fluorine into cyclic scaffolds is a paramount strategy in modern medicinal chemistry, profoundly influencing the pharmacokinetic and pharmacodynamic profiles of bioactive molecules.[1][2] 1-Fluoro-3-(1-fluoroethyl)cyclohexane represents a key structural motif, the synthesis of which presents unique stereochemical and regiochemical challenges. This guide provides an in-depth analysis of the plausible synthetic routes and underlying mechanistic principles for the formation of this disubstituted cyclohexane. We will explore two primary retrosynthetic pathways, delving into the nuances of both nucleophilic and electrophilic fluorination strategies. The discussion is grounded in established chemical principles and supported by detailed experimental protocols and mechanistic diagrams to provide a comprehensive resource for researchers in drug discovery and chemical synthesis.

Introduction: The Significance of Fluorinated Cyclohexanes in Drug Discovery

The cyclohexane ring is a ubiquitous scaffold in pharmaceutical agents. Its conformational flexibility allows it to present substituents in well-defined spatial orientations, facilitating precise interactions with biological targets. The introduction of fluorine atoms can induce significant changes in a molecule's properties, including:

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, often blocking sites of metabolic oxidation and thereby increasing the half-life of a drug.

• Lipophilicity and Permeability: Fluorine substitution can enhance a molecule's lipophilicity, which can improve its ability to cross cell membranes.[1]

• Binding Affinity: The electronegativity of fluorine can lead to favorable electrostatic interactions with protein targets and can influence the acidity or basicity of nearby functional groups.[3]

• Conformational Control: The introduction of fluorine can alter the conformational preferences of the cyclohexane ring, locking it into a desired shape for optimal receptor binding.[3][4]

The target molecule, 1-Fluoro-3-(1-fluoroethyl)cyclohexane, possesses two chiral centers, leading to the possibility of multiple stereoisomers. The precise control of this stereochemistry is a critical aspect of its synthesis and is a central theme of this guide.

Retrosynthetic Analysis and Proposed Synthetic Pathways

The formation of 1-Fluoro-3-(1-fluoroethyl)cyclohexane can be approached from several angles. Here, we propose two logical and mechanistically distinct retrosynthetic pathways.

Caption: Retrosynthetic analysis of 1-Fluoro-3-(1-fluoroethyl)cyclohexane.

Pathway A: A Nucleophilic Approach via Epoxide Ring Opening and Deoxyfluorination

This pathway introduces the two fluorine atoms in separate, sequential nucleophilic steps. This strategy offers good potential for stereochemical control.

Overall Synthetic Scheme

Caption: Synthetic workflow for Pathway A.

Mechanistic Discussion

Step 1 & 2: Epoxidation of an Allylic Alcohol

The synthesis commences with the Grignard addition of methylmagnesium bromide to cyclohex-2-en-1-one to generate the allylic alcohol, 1-(cyclohex-2-en-1-yl)ethan-1-ol. Subsequent epoxidation with an agent like meta-chloroperoxybenzoic acid (m-CPBA) is directed by the hydroxyl group, leading to the formation of the epoxide on the same face of the ring.

Step 3: Nucleophilic Epoxide Ring Opening

The epoxide is then opened with a nucleophilic fluoride source, such as triethylamine trihydrofluoride (Et₃N·3HF). This reaction is a key stereochemistry-defining step. The fluoride ion will attack the epoxide carbon furthest from the directing hydroxyl group (C3) in an anti-fashion, leading to a trans-diaxial opening.

Caption: SN2 mechanism of epoxide ring opening by fluoride.

Step 4: Deoxyfluorination of the Secondary Alcohol

The final step is the conversion of the remaining hydroxyl group to a fluorine atom using a deoxyfluorinating agent like Deoxo-Fluor® (bis(2-methoxyethyl)aminosulfur trifluoride).[5] This reaction typically proceeds through an Sₙ2 mechanism, resulting in an inversion of stereochemistry at the carbon center.

The chemoselectivity of this step is crucial; the tertiary alcohol formed in the Grignard step must be fluorinated without affecting the secondary alcohol introduced via epoxide opening. The reactivity of alcohols towards deoxyfluorinating agents is generally tertiary > secondary > primary.

Stereochemical Considerations

The stereochemical outcome of Pathway A is heavily dependent on the initial epoxidation and the subsequent ring-opening and deoxyfluorination steps. The syn-directing effect of the allylic alcohol in the epoxidation and the anti-nucleophilic attack in the ring opening, followed by inversion of configuration during deoxyfluorination, provide a predictable, albeit complex, stereochemical pathway. This allows for the synthesis of specific diastereomers of the final product. The 1,3-disubstituted cyclohexane product can exist as cis and trans isomers, each of which is a pair of enantiomers.[6]

Step	Reaction	Stereochemical Outcome
2	Directed Epoxidation	syn to the hydroxyl group
3	Epoxide Ring Opening	anti attack of F⁻, leading to a trans-diaxial product
4	Deoxyfluorination	Inversion of configuration at the carbon bearing the hydroxyl group

Pathway B: An Electrophilic Approach with Conjugate Addition

This pathway introduces the fluoroethyl group early via a Michael addition and then installs the second fluorine atom on the cyclohexane ring.

Overall Synthetic Scheme

Caption: Synthetic workflow for Pathway B.

Mechanistic Discussion

Step 1: Conjugate Addition

The synthesis begins with a copper-catalyzed 1,4-conjugate addition (Michael addition) of an ethyl group to cyclohex-2-en-1-one to form 3-ethylcyclohexanone.

Step 2: Electrophilic α-Fluorination

The ketone is then deprotonated with a strong, non-nucleophilic base like lithium diisopropylamide (LDA) to form the corresponding enolate. This enolate, a carbon-centered nucleophile, then attacks an electrophilic fluorine source such as N-Fluorobenzenesulfonimide (NFSI).[7] The fluorination occurs at the α-position to the carbonyl group.

Caption: Electrophilic fluorination of a ketone enolate.

Step 3 & 4: Reduction and Deoxyfluorination

The resulting α-fluoroketone is reduced to the corresponding alcohol using a reducing agent like sodium borohydride (NaBH₄). The final step involves the deoxyfluorination of this alcohol with a reagent such as diethylaminosulfur trifluoride (DAST) to yield the target molecule.[5]

Stereochemical Considerations

The stereochemistry of the final product in Pathway B is determined by the facial selectivity of the reduction of the α-fluoroketone and the stereospecificity of the subsequent deoxyfluorination. The reduction step can lead to a mixture of syn and anti diastereomers of the fluorohydrin. The subsequent Sₙ2 deoxyfluorination will proceed with inversion of configuration. Chromatographic separation of the diastereomeric alcohol intermediates may be necessary to obtain a stereochemically pure final product.

Step	Reaction	Stereochemical Outcome
1	Michael Addition	Can create a stereocenter at C3, often with a preference for the equatorial substituent.
2	α-Fluorination	Can generate a new stereocenter at C2. The stereochemistry is dependent on the enolate geometry and steric hindrance.
3	Ketone Reduction	Creates a new stereocenter at C1, leading to diastereomeric alcohols.
4	Deoxyfluorination	Inversion of configuration at C1.

Experimental Protocols

The following are representative protocols for the key fluorination steps described above. Researchers should adapt these procedures to their specific substrates and perform appropriate safety assessments.

Protocol for Nucleophilic Epoxide Ring Opening (Pathway A, Step 3)

• To a solution of the epoxy-alcohol (1.0 mmol) in anhydrous dichloromethane (10 mL) in a fluorinated polymer reaction vessel, add triethylamine trihydrofluoride (3.0 mmol) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC or GC-MS.

• Upon completion, carefully quench the reaction by pouring it into a saturated aqueous solution of sodium bicarbonate (20 mL).

• Extract the aqueous layer with dichloromethane (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol for Deoxyfluorination with Deoxo-Fluor® (Pathway A, Step 4)

• In a flame-dried flask under an inert atmosphere (N₂ or Ar), dissolve the alcohol intermediate (1.0 mmol) in anhydrous dichloromethane (10 mL).

• Cool the solution to -78 °C.

• Add Deoxo-Fluor® (1.2 mmol) dropwise via syringe.

• Allow the reaction to slowly warm to room temperature and stir for 4-12 hours.

• Monitor the reaction progress by TLC.

• Upon completion, cool the reaction to 0 °C and quench by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the layers and extract the aqueous phase with dichloromethane.

• Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography.[5]

Protocol for Electrophilic α-Fluorination (Pathway B, Step 2)

• To a solution of diisopropylamine (1.2 mmol) in anhydrous THF (5 mL) at -78 °C under an inert atmosphere, add n-butyllithium (1.1 mmol, solution in hexanes) dropwise. Stir for 30 minutes at this temperature.

• Add a solution of 3-ethylcyclohexanone (1.0 mmol) in anhydrous THF (2 mL) dropwise to the freshly prepared LDA solution. Stir for 1 hour at -78 °C.

• Add a solution of N-Fluorobenzenesulfonimide (NFSI) (1.2 mmol) in anhydrous THF (3 mL).

• Stir the reaction at -78 °C for 2 hours, then allow it to warm to room temperature overnight.

• Quench the reaction with a saturated aqueous solution of ammonium chloride (10 mL).

• Extract with diethyl ether (3 x 15 mL).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography.[8]

Conclusion

The synthesis of 1-Fluoro-3-(1-fluoroethyl)cyclohexane is a challenging yet achievable goal that highlights the versatility of modern fluorination chemistry. This guide has detailed two plausible mechanistic pathways, one nucleophilic and one electrophilic, to access this important structural motif. The choice between these pathways will depend on the desired stereochemical outcome, the availability of starting materials, and the specific expertise of the research team. A thorough understanding of the underlying mechanisms of C-F bond formation is essential for the successful design and execution of these synthetic sequences. The protocols and mechanistic insights provided herein serve as a robust foundation for the development of novel fluorinated cyclohexanes for applications in drug discovery and beyond.

References

• O'Hagan, D. (2026, February 21). The Emergence and Properties of Selectively Fluorinated 'Janus' Cyclohexanes. Angewandte Chemie International Edition. Retrieved from [Link]

• Cobb, S. L., & O'Hagan, D. (2017, April 19). Fluorinated cyclohexanes: Synthesis of amine building blocks of the all-cis 2,3,5,6-tetrafluorocyclohexylamine motif. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Yagupolskii, L. M., & Ilchenko, A. Y. (2022). Fluorinated Cycloalkyl Building Blocks for Drug Discovery. ChemMedChem. Retrieved from [Link]

• Yagupolskii, L. M., & Ilchenko, A. Y. (2022, November 4). Fluorinated Cycloalkyl Building Blocks for Drug Discovery. PubMed. Retrieved from [Link]

• Kiss, L., et al. (2017). Fluorination of some highly functionalized cycloalkanes: chemoselectivity and substrate dependence. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• O'Hagan, D., et al. (2016). Fluorocyclohexanes: Synthesis and structure of all-syn-1,2,4,5-tetrafluorocyclohexane. ResearchGate. Retrieved from [Link]

• Wikipedia. (n.d.). Electrophilic fluorination. Retrieved from [Link]

• Sloop, J. C., et al. (2014). Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. American Journal of Organic Chemistry. Retrieved from [Link]

• St. Paul's Cathedral Mission College. (n.d.). CYCLIC STEREOCHEMISTRY SEM-5, CC-12 PART-6, PPT-6 Part-6: Conformation-VI CONTENTS. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Fluorinated Cycloalkyl Building Blocks for Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. spcmc.ac.in [spcmc.ac.in]
• 7. Electrophilic fluorination - Wikipedia [en.wikipedia.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Physical and chemical properties of 1-Fluoro-3-(1-fluoroethyl)cyclohexane

An In-depth Technical Guide to 1-Fluoro-3-(1-fluoroethyl)cyclohexane

Abstract

This technical guide provides a comprehensive overview of the physical and chemical properties of 1-Fluoro-3-(1-fluoroethyl)cyclohexane. Aimed at researchers, scientists, and professionals in drug development, this document synthesizes foundational principles of organofluorine chemistry with predictive analysis based on closely related chemical structures. Due to the limited availability of direct experimental data for this specific molecule, this guide leverages data from analogous fluorinated cyclohexanes to offer scientifically grounded insights into its structure, stereoisomerism, conformational preferences, and predicted spectroscopic and reactive characteristics. The guide also proposes a plausible synthetic pathway and discusses potential applications, thereby serving as a valuable resource for the scientific community engaged in the exploration of novel fluorinated compounds.

Introduction: The Significance of Fluorine in Molecular Design

The strategic incorporation of fluorine into organic molecules has become a cornerstone of modern medicinal chemistry and materials science. The unique properties of the fluorine atom—its small size, high electronegativity, and the exceptional strength of the carbon-fluorine bond—can profoundly influence a molecule's physicochemical and biological properties.[1][2] These modifications can lead to enhanced metabolic stability, increased binding affinity to biological targets, and altered lipophilicity and bioavailability, making fluorinated compounds highly valuable in the development of new pharmaceuticals and advanced materials.[3][4]

1-Fluoro-3-(1-fluoroethyl)cyclohexane (C8H14F2) is a fascinating, yet sparsely documented, member of the fluorinated alicyclic hydrocarbon family.[5] Its structure, featuring two chiral centers and two fluorine atoms in distinct chemical environments, presents a complex landscape of stereoisomerism and conformational behavior. This guide aims to provide an in-depth technical exploration of this molecule. By drawing on established principles and experimental data from analogous compounds, we will construct a detailed predictive profile of its properties.

Molecular Structure and Stereoisomerism

The fundamental structure of 1-Fluoro-3-(1-fluoroethyl)cyclohexane consists of a cyclohexane ring substituted with a fluorine atom at the 1-position and a 1-fluoroethyl group at the 3-position.[5] The presence of two chiral centers, at C1 and C3 of the cyclohexane ring, as well as an additional chiral center in the fluoroethyl side chain, gives rise to a number of possible stereoisomers. For the purpose of this guide, we will focus on the stereoisomerism of the cyclohexane ring.

The relative orientation of the fluorine atom and the fluoroethyl group on the cyclohexane ring can be either cis (on the same side of the ring) or trans (on opposite sides). This results in two geometric isomers, each of which is a pair of enantiomers. Therefore, there are four possible stereoisomers for 1-Fluoro-3-(1-fluoroethyl)cyclohexane, as depicted in the diagram below.

Figure 1: Stereoisomers of 1-Fluoro-3-(1-fluoroethyl)cyclohexane.

Conformational Analysis

The cyclohexane ring predominantly adopts a chair conformation to minimize angular and torsional strain. For substituted cyclohexanes, the substituents can occupy either axial or equatorial positions, and the ring can undergo a "ring-flip" to interconvert between two chair conformations. The relative stability of these conformers is dictated by the steric bulk of the substituents and the presence of unfavorable 1,3-diaxial interactions.[6][7]

For 1,3-disubstituted cyclohexanes, the cis isomer can exist in two non-equivalent chair conformations: one with both substituents in equatorial positions (diequatorial) and another with both in axial positions (diaxial). The diequatorial conformation is generally significantly more stable.[8] The trans isomer exists in two chair conformations where one substituent is axial and the other is equatorial. These two conformers are of similar energy, unless the substituents are of vastly different sizes.[6]

In the case of cis-1-Fluoro-3-(1-fluoroethyl)cyclohexane, the diequatorial conformer is predicted to be the most stable. For the trans-isomer, the conformation where the larger 1-fluoroethyl group occupies the equatorial position would be favored.

Predicted Physical Properties

Property	Predicted Value for 1-Fluoro-3-(1-fluoroethyl)cyclohexane	Reference Compound: 1,3-Difluorocyclohexane[9]
Molecular Formula	C8H14F2	C6H10F2
Molecular Weight	148.19 g/mol	120.14 g/mol
Boiling Point	~150-160 °C	Not available
Density	~1.0 g/mL	Not available
XLogP3	2.9 (Computed)[5]	2.3 (Computed)[9]

Table 1: Predicted and Comparative Physical Properties.

Proposed Synthesis

A plausible synthetic route to 1-Fluoro-3-(1-fluoroethyl)cyclohexane could involve the initial synthesis of a suitable precursor followed by fluorination steps. One potential strategy is outlined below.

Figure 2: Proposed synthetic workflow.

Experimental Protocol (Hypothetical):

• Synthesis of 1,1-Difluoro-3-ethylcyclohexane: To a solution of 3-ethylcyclohexanone in an anhydrous solvent such as dichloromethane at -78 °C, slowly add a deoxofluorinating agent like diethylaminosulfur trifluoride (DAST).[3] Allow the reaction to warm to room temperature and stir until completion. Quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Bromination of 1,1-Difluoro-3-ethylcyclohexane: The resulting 1,1-difluoro-3-ethylcyclohexane can be subjected to radical bromination at the benzylic-like position of the ethyl group using N-bromosuccinimide (NBS) and a radical initiator like AIBN in a solvent such as carbon tetrachloride, under light irradiation.

• Nucleophilic Fluorination: The resulting bromo-fluoro compound can then be treated with a nucleophilic fluoride source, such as silver(I) fluoride (AgF) or potassium fluoride (KF) in a suitable solvent, to displace the bromine and install the second fluorine atom, yielding the final product.

Predicted Chemical Reactivity

The chemical reactivity of 1-Fluoro-3-(1-fluoroethyl)cyclohexane is expected to be dominated by the high stability of the carbon-fluorine bonds. These bonds are among the strongest in organic chemistry and are generally resistant to cleavage.[1] The fluorine atoms exert a strong electron-withdrawing inductive effect, which can influence the reactivity of adjacent C-H bonds, although this effect diminishes with distance. The cyclohexane ring itself is expected to be relatively inert to many chemical transformations under standard conditions.

Predicted Spectroscopic Properties

The structural elucidation of 1-Fluoro-3-(1-fluoroethyl)cyclohexane would heavily rely on a combination of NMR spectroscopy and mass spectrometry.

¹H NMR Spectroscopy

The ¹H NMR spectrum is expected to be complex due to the number of non-equivalent protons and the presence of H-F coupling.

• The protons on the carbons bearing fluorine atoms (CHF) would appear as complex multiplets due to coupling with both adjacent protons and the fluorine atom.

• The chemical shifts of protons on the cyclohexane ring will be influenced by the electronegativity of the fluorine substituents and their stereochemical relationship (axial or equatorial) to the protons.

¹³C NMR Spectroscopy

The proton-decoupled ¹³C NMR spectrum is predicted to show eight distinct signals corresponding to the eight carbon atoms in the molecule.

• The carbons directly bonded to fluorine (C-F) will exhibit large one-bond C-F coupling constants (¹JCF).[10]

• Carbons two bonds away from a fluorine atom will show smaller two-bond C-F coupling (²JCF).[10]

• The chemical shifts of the carbons in the cyclohexane ring will be influenced by the fluorine substituents.[11]

¹⁹F NMR Spectroscopy

¹⁹F NMR spectroscopy is a powerful tool for characterizing fluorinated compounds due to its high sensitivity and wide chemical shift range.[12][13]

• Two distinct signals are expected, one for the fluorine atom on the cyclohexane ring and one for the fluorine atom on the ethyl side chain.

• The chemical shifts will be dependent on the local electronic environment. For organofluorine compounds, these shifts typically range from -50 to -220 ppm.[12]

• The signals may appear as multiplets due to coupling with nearby protons.

Mass Spectrometry

In electron ionization mass spectrometry, fluorinated cyclohexanes often exhibit fragmentation patterns characterized by the loss of HF and cleavage of the cyclohexane ring.

• The molecular ion peak (M+) may be observed, but it is often of low abundance in fluorinated alkanes.[14]

• Common fragments would likely include the loss of a fluorine atom, an HF molecule, and the fluoroethyl side chain.

Potential Applications

Given the common use of fluorinated motifs in bioactive molecules, 1-Fluoro-3-(1-fluoroethyl)cyclohexane and its derivatives are of interest in drug discovery. The introduction of fluorine can modulate properties such as metabolic stability and receptor binding affinity.[4] The specific 1,3-disubstitution pattern on a cyclohexane scaffold is a common motif in pharmacologically active compounds.[15][16] Furthermore, the unique polarity that can arise from specific stereoisomers of polyfluorocyclohexanes makes them interesting candidates for the development of advanced materials such as liquid crystals.[1]

Conclusion

1-Fluoro-3-(1-fluoroethyl)cyclohexane represents a structurally rich molecule with significant potential for applications in medicinal chemistry and materials science. While direct experimental data remains scarce, this guide has provided a comprehensive predictive overview of its physical and chemical properties based on the well-established principles of organofluorine chemistry and data from analogous compounds. The exploration of its stereoisomers, conformational landscape, and predicted spectroscopic signatures provides a solid foundation for future experimental investigation. The proposed synthetic pathway offers a starting point for chemists aiming to synthesize and further study this intriguing molecule.

References

Sources

• 1. researchgate.net [researchgate.net]
• 2. Conformational Analysis of 1,3-Difluorinated Alkanes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 1-Fluoro-3-(1-fluoroethyl)cyclohexane | C8H14F2 | CID 253053 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4.4 Substituted Cyclohexanes – Organic Chemistry I [kpu.pressbooks.pub]
• 7. fiveable.me [fiveable.me]
• 8. Alkanes and Cycloalkanes - Part 3 of 4 Exam Prep | Practice Questions & Video Solutions [pearson.com]
• 9. 1,3-Difluorocyclohexane | C6H10F2 | CID 20578755 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. University of Ottawa NMR Facility Blog: 13C NMR of Fluorinated Organics [u-of-o-nmr-facility.blogspot.com]
• 11. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 12. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 13. alfa-chemistry.com [alfa-chemistry.com]
• 14. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 15. Synthesis and structure-activity relationships of new 1, 3-disubstituted cyclohexanes as structurally rigid leukotriene B(4) receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]

Structural Elucidation and Crystallographic Profiling of 1-Fluoro-3-(1-fluoroethyl)cyclohexane Derivatives

Executive Summary

The strategic incorporation of fluorine into alicyclic systems has revolutionized modern drug discovery. By modulating physicochemical parameters such as lipophilicity, metabolic stability, and basicity, fluorinated cycloalkanes serve as highly versatile bioisosteres[1]. Among these, 1-fluoro-3-(1-fluoroethyl)cyclohexane (PubChem CID: 253053)[2] represents a structurally complex building block. The presence of both a ring-bound fluorine and an exocyclic 1-fluoroethyl group introduces profound stereoelectronic effects, including dipolar repulsion and hyperconjugation, which dictate the molecule's conformational ensemble[3].

This whitepaper provides an in-depth technical guide to the crystallographic profiling of 1-fluoro-3-(1-fluoroethyl)cyclohexane derivatives. We detail the causality behind conformational preferences, outline a self-validating protocol for overcoming crystallization bottlenecks using fluorinated chaperones, and synthesize quantitative structural data to inform rational drug design.

The Stereoelectronic Landscape of Fluorinated Cyclohexanes

In aliphatic systems, the carbon-fluorine (C–F) bond exerts its influence through a combination of high electronegativity, low polarizability, and strong inductive effects[4]. Unlike planar aromatic systems, saturated carbocycles like cyclohexane are highly flexible. The introduction of fluorine atoms forces the ring to adopt specific conformations to minimize thermodynamic penalties[5].

For 1-fluoro-3-(1-fluoroethyl)cyclohexane, the conformational dynamics are governed by two primary forces:

• Steric Demand (A-values): The fluorine atom has a remarkably low A-value (~0.25 kcal/mol), allowing it to comfortably occupy either axial or equatorial positions. However, the bulky 1-fluoroethyl group strongly anchors itself in the equatorial position to avoid severe 1,3-diaxial steric clashes.

• Dipolar Repulsion & Hyperconjugation: In the cis-1,3-isomer, the diequatorial conformation is favored. However, the spatial proximity of the two C–F dipoles (one on the ring, one on the ethyl group) induces electrostatic repulsion[3]. To mitigate this, the molecule relies on σCH​→σCF∗​ hyperconjugation, which subtly elongates the C–F bonds and dictates the rotameric state of the exocyclic group.

Fig 1: Workflow for the isolation and crystallographic analysis of fluorinated cyclohexane isomers.

Overcoming the Liquid-State Bottleneck: Chaperone-Assisted Crystallography

A critical bottleneck in the structural elucidation of low-molecular-weight fluorinated alicyclics is their physical state. Compounds like 1-fluoro-3-(1-fluoroethyl)cyclohexane are typically volatile liquids or low-melting amorphous solids at ambient conditions, rendering standard single-crystal X-ray diffraction (SC-XRD) impossible[6].

To bypass this, we employ a Chaperone-Assisted Co-Crystallization strategy. By utilizing a bulky, rigid host molecule—such as the tetraaryladamantane (TAA) derivative 1,3,5,7-tetrakis(2-fluoro-4-methoxyphenyl)adamantane (TFM)—we can encapsulate the liquid analyte within a highly ordered three-dimensional crystalline lattice[6].

Self-Validating Protocol: Chaperone-Assisted Co-Crystallization

This protocol is designed as a self-validating system; failure at any step yields immediate visual or spectroscopic feedback, preventing the waste of synchrotron or diffractometer time.

Phase 1: Lattice Assembly

• Analyte Solvation: Dissolve 10 mg of the 1-fluoro-3-(1-fluoroethyl)cyclohexane derivative in 0.5 mL of a non-competing, volatile solvent (e.g., anhydrous pentane).

  • Causality: Pentane ensures the analyte is fully solvated without introducing strong hydrogen-bond donors that might competitively bind to the chaperone's lattice voids.

• Chaperone Integration: Introduce the TFM chaperone at a 1:1.5 (Analyte:Host) molar ratio.

  • Causality: The fluorinated methoxyphenyl arms of TFM create a "fluorophilic" pocket. Thermodynamic principles dictate that the fluorinated cyclohexane will preferentially partition into this pocket over the bulk solvent due to favorable fluorous-fluorous interactions[6].

Phase 2: Two-Step Thermal Cycling 3. Nucleation Ramp: Cool the sealed vial to -20°C at a controlled rate of 1°C/min, holding for 24 hours.

• Causality: This rapid cooling forces the system into supersaturation, overcoming the activation energy barrier for primary nucleation.

• Growth Annealing (Validation Step): Raise the temperature to -5°C and hold for 72 hours.

  • Causality: This is the self-validating mechanism. If nucleation was successful, the slight temperature increase dissolves kinetically trapped, amorphous micro-aggregates, while allowing the thermodynamically stable co-crystals to grow as single, defect-free prisms[6]. If the vial remains clear, the analyte-host affinity is insufficient.

Phase 3: Cryo-Diffraction 5. Harvesting: Mount the resulting crystal using a perfluoropolyether oil cryoprotectant and immediately transfer to a 100 K nitrogen stream on the diffractometer.

• Causality: Perfluorinated oil prevents atmospheric ice condensation and matches the lipophilicity of the crystal. Operating at 100 K minimizes thermal displacement parameters (B-factors), which is absolutely critical for resolving the positional disorder of the highly flexible 1-fluoroethyl group[5].

Fig 2: Staged pipeline for chaperone-assisted cryo-crystallography of liquid fluorinated analytes.

Quantitative Crystallographic Signatures

Once diffraction data is phased and refined, specific geometric parameters emerge that define the stereoelectronic behavior of 1-fluoro-3-(1-fluoroethyl)cyclohexane derivatives. The table below summarizes the benchmark quantitative data expected from high-resolution SC-XRD of these complexes.

Crystallographic Parameter	Typical Value / Range	Causality & Structural Significance
Space Group	P21​ or P1	Reflects the encapsulation of an enantiopure chiral derivative within the asymmetric unit of the chaperone lattice.
C(ring)–F Bond Length	1.39−1.41 Å	Slightly elongated compared to standard C–F bonds due to antiperiplanar σCH​→σCF∗​ hyperconjugation stabilizing the ring[3].
C(exocyclic)–F Bond Length	1.37−1.39 Å	Shorter and more polarized, indicative of reduced steric encumbrance on the exocyclic ethyl chain.
F···F Intramolecular Distance	>2.8 Å	The molecule actively adopts rotameric states that maximize the distance between the two fluorine atoms to avoid severe dipolar repulsion[3].
Ring Puckering Amplitude (Q)	0.55−0.58 Å	The cyclohexane ring maintains a near-perfect chair conformation; the small fluorine atoms do not induce significant ring distortion (unlike bulky tert-butyl groups).

Translation to Rational Drug Design

The crystallographic data obtained from 1-fluoro-3-(1-fluoroethyl)cyclohexane derivatives is not merely an academic exercise; it directly informs structure-based drug design (SBDD).

For instance, the incorporation of progressively fluorinated cyclohexyl motifs into peptide scaffolds (such as the WKYMVm peptide targeting the FPR2 receptor) has shown that increasing fluorination generally reduces LogP, but can inversely impact bioactivity if the polar surface area is not optimally aligned with the receptor pocket[7]. By resolving the exact solid-state conformation of the 1-fluoroethyl group, medicinal chemists can accurately map the vector of the C–F dipole. This allows for the precise computational docking of the cyclohexane bioisostere into lipophilic binding pockets, ensuring that the highly electronegative fluorine atoms engage in favorable orthogonal multipolar interactions with backbone amides, rather than suffering electrostatic repulsion.

References

• A Fluorinated Chaperone Gives X-ray Crystal Structures of Acyclic Natural Product Derivatives up to 338 Molecular Weight Source: Angewandte Chemie International Edition (NIH) URL:[Link][6]

• 1-Fluoro-3-(1-fluoroethyl)cyclohexane | C8H14F2 | CID 253053 Source: PubChem (NIH) URL:[Link][2]

• Fluorinated N-Heterocycles as Conformationally Diverse Bioactives for Drug Discovery Source: DOI / Scientific Literature URL:[Link][5]

• Difluorinated Cyclohexanes: Energetics and Intra‐ and Intermolecular Interactions Source: ChemPhysChem (NIH) URL:[Link][3]

• Bioactivity Profiles of Progressively Ring‐Fluorinated Cyclohexyl Motifs in the WKYMVm Peptide as Formylpeptide FPR2 Agonists Source: ChemBioChem (NIH) URL:[Link][7]

• Some examples of experimentally reported fluorinated cyclohexanes Source: ResearchGate URL:[Link][4]

Sources

• 1. Fluorinated Cycloalkyl Building Blocks for Drug Discovery - Enamine [enamine.net]
• 2. 1-Fluoro-3-(1-fluoroethyl)cyclohexane | C8H14F2 | CID 253053 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Difluorinated Cyclohexanes: Energetics and Intra‐ and Intermolecular Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. societachimica.it [societachimica.it]
• 6. A Fluorinated Chaperone Gives X-ray Crystal Structures of Acyclic Natural Product Derivatives up to 338 Molecular Weight - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Bioactivity Profiles of Progressively Ring‐Fluorinated Cyclohexyl Motifs in the WKYMVm Peptide as Formylpeptide FPR2 Agonists and in Keto‐Piperazines as Antitrypanosome Agents - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Deoxyfluorination Strategy for the Synthesis of 1-Fluoro-3-(1-fluoroethyl)cyclohexane

Target Audience: Synthetic Chemists, Medicinal Chemistry Researchers, and Process Development Scientists Compound Identifier: PubChem CID 253053 [1]

Introduction and Mechanistic Rationale

The strategic incorporation of fluorine atoms into aliphatic ring systems is a cornerstone of modern drug discovery. The substitution of hydroxyl groups with fluorine (deoxyfluorination) modulates lipophilicity, metabolic stability, and conformational bias without significantly altering the steric bulk of the molecule (the "bioisosteric" effect) [2].

This application note details a robust, self-validating protocol for the synthesis of 1-fluoro-3-(1-fluoroethyl)cyclohexane via the double deoxyfluorination of the precursor diol, 1-(3-hydroxycyclohexyl)ethan-1-ol.

Reagent Selection: The Causality of DAST

We utilize Diethylaminosulfur trifluoride (DAST) as the fluorinating agent. While newer reagents like XtalFluor-E or Deoxo-Fluor offer improved thermal stability, DAST remains the gold standard for bench-scale aliphatic deoxyfluorination due to its predictable reactivity profile and commercial availability [3].

Mechanistic Insight: The reaction proceeds via the initial nucleophilic attack of the diol's oxygen atoms on the sulfur atom of DAST, displacing a fluoride ion to form an alkoxyaminosulfur difluoride intermediate. The displaced fluoride then acts as a nucleophile, attacking the carbon center via an SN2 mechanism (causing inversion of stereochemistry at each chiral center), while expelling the stable diethylaminosulfinyl fluoride leaving group.

Controlling Side Reactions: The primary competing pathway in this synthesis is E2 elimination, which yields alkenes. To suppress elimination, the initial mixing must be strictly controlled at -78 °C. The low temperature stabilizes the alkoxyaminosulfur intermediate and kinetically favors the SN2 substitution pathway over elimination.

Experimental Workflow

Fig 1. Synthetic workflow for the double deoxyfluorination using DAST.

Detailed Experimental Protocol

Safety Warning: DAST is highly corrosive, reacts violently with water to release toxic hydrogen fluoride (HF) gas, and can be thermally unstable at elevated temperatures. Perform all operations in a well-ventilated fume hood using appropriate PPE (heavy-duty nitrile gloves, face shield, and lab coat).

Setup and Reagent Preparation

• Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar, an argon inlet, and a rubber septum.

• Purge the system with inert gas (Argon or N2) for 15 minutes to ensure a strictly anhydrous environment. Moisture will prematurely hydrolyze DAST, drastically reducing yield.

• Dissolve 1-(3-hydroxycyclohexyl)ethan-1-ol (1.0 g, 6.93 mmol, 1.0 eq) in 30 mL of anhydrous Dichloromethane (DCM). DCM is chosen as it is a non-coordinating, polar aprotic solvent that remains liquid at cryogenic temperatures.

Reaction Execution

• Submerge the reaction flask in a dry ice/acetone bath and allow the solution to cool to -78 °C for 20 minutes.

• Using a gas-tight syringe, slowly add DAST (2.28 mL, 17.3 mmol, 2.5 eq) dropwise over 15 minutes. Self-Validation Check: The solution may turn slightly pale yellow; rapid addition will cause localized heating and increase alkene byproducts.

• Maintain the reaction at -78 °C for 1 hour to ensure complete formation of the intermediate.

• Remove the cooling bath and allow the reaction mixture to warm to room temperature (20-25 °C) gradually. Stir at room temperature for 12 hours.

• In-Process Monitoring: Because the target dialkyl fluoride lacks a strong UV chromophore, monitor the reaction via TLC (Hexanes/EtOAc 8:2) using a basic KMnO4 dip. The starting diol will stain readily, while the fully fluorinated product will migrate near the solvent front (Rf ~ 0.8 in 100% hexanes) and resist staining.

Quenching and Workup

• Cool the reaction mixture to 0 °C using an ice-water bath.

• Critical Step: Slowly and cautiously quench the reaction by adding 20 mL of saturated aqueous NaHCO3 dropwise. Caution: Vigorous effervescence (CO2 evolution) will occur as unreacted DAST is neutralized.

• Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with DCM (3 x 20 mL).

• Wash the combined organic layers with brine (30 mL), dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure (careful: the product is somewhat volatile; do not heat the water bath above 30 °C).

Purification

• Purify the crude residue via flash column chromatography on silica gel. Elute with 100% pentane or hexanes. The highly lipophilic 1-fluoro-3-(1-fluoroethyl)cyclohexane will elute rapidly.

Analytical Characterization Data

The following table summarizes the expected quantitative and spectroscopic data for the validation of the synthesized compound.

Parameter	Expected Result / Value	Diagnostic Significance
Isolated Yield	65 - 75%	Losses typically due to volatility or E2 elimination byproducts.
Physical State	Colorless, volatile liquid	Characteristic of low-molecular-weight fluorinated cycloalkanes.
19 F NMR (376 MHz, CDCl 3​ )	δ -165.2 (m, 1F), -182.4 (m, 1F)	Confirms two distinct secondary fluorine environments. Absence of signals near -70 ppm confirms no unreacted DAST.
1 H NMR (400 MHz, CDCl 3​ )	δ 4.85 - 4.40 (m, 2H)	Characteristic large geminal H-F coupling ( 2JHF​≈48 Hz) for the protons directly attached to the fluorinated carbons.
GC-MS (EI)	m/z 148.1 [M] +	Confirms the molecular weight of C 8​ H 14​ F 2​ .
TLC R f​	0.85 (100% Hexanes)	High R f​ validates the complete removal of polar hydroxyl groups.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 253053, 1-Fluoro-3-(1-fluoroethyl)cyclohexane" PubChem, [Link]. Accessed 3 April 2026.

• Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. "Fluorine in medicinal chemistry." Chemical Society Reviews, vol. 37, no. 2, 2008, pp. 320-330. [Link]

• Middleton, W. J. "New fluorinating reagents. Dialkylaminosulfur trifluorides." The Journal of Organic Chemistry, vol. 40, no. 5, 1975, pp. 574-578. [Link]

Catalytic Fluorination Strategies for the Synthesis of 1-Fluoro-3-(1-fluoroethyl)cyclohexane

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Target Molecule: 1-Fluoro-3-(1-fluoroethyl)cyclohexane (PubChem CID: 253053)[1]

Executive Summary & Strategic Rationale

The strategic incorporation of fluorine into aliphatic systems is a cornerstone of modern drug discovery, often deployed to modulate lipophilicity, metabolic stability, and target binding affinity[2]. The synthesis of complex, multi-fluorinated aliphatic scaffolds such as 1-Fluoro-3-(1-fluoroethyl)cyclohexane presents a formidable challenge. The molecule contains two distinct secondary C(sp³)–F bonds: one on the cyclohexane ring and one on the ethyl side chain.

As a Senior Application Scientist, selecting the correct synthetic vector is critical. While direct late-stage C–H fluorination is highly atom-economical, it often suffers from poor regioselectivity in substrates with multiple electronically similar C–H bonds[3]. Therefore, to achieve absolute regiochemical fidelity for this specific difluorinated target, Catalytic Deoxyfluorination of the corresponding diol precursor (3-(1-hydroxyethyl)cyclohexan-1-ol) is the superior strategic choice. This guide details both the mechanistic theory of C–H activation and a highly optimized, self-validating protocol for catalytic deoxyfluorination.

Mechanistic Pathways: C–H Activation vs. Deoxyfluorination

Approach A: Photocatalytic C(sp³)–H Fluorination (Late-Stage)

Direct fluorination of 1-ethylcyclohexane via photocatalysis utilizes a Hydrogen Atom Transfer (HAT) catalyst (e.g., tetrabutylammonium decatungstate, TBADT) and an electrophilic fluorine source like Selectfluor[3].

• The Causality of Regioselectivity: The HAT catalyst preferentially abstracts hydrogen atoms from the most electron-rich and sterically accessible bonds. In 1-ethylcyclohexane, the tertiary C–H bonds are thermodynamically favored for abstraction due to radical stability, leading primarily to tertiary fluorides rather than the desired secondary fluorides. Thus, while innovative, this method yields a complex mixture of isomers when applied to unactivated aliphatic chains.

Photocatalytic C(sp3)-H fluorination mechanism via Hydrogen Atom Transfer (HAT).

Approach B: Catalytic Deoxyfluorination (High-Fidelity Route)

To bypass the regioselectivity issues of C–H activation, we utilize 3-(1-hydroxyethyl)cyclohexan-1-ol as the starting material. Historically, reagents like DAST were used, but they are prone to explosive decomposition and promote E2 elimination pathways (yielding alkenes)[4].

• The Causality of the Catalytic KF System: We employ a modern catalytic approach using Potassium Fluoride (KF) and a sulfonyl fluoride generator[4]. The hydroxyl groups are activated in situ into highly reactive sulfonates. Because KF has low solubility in organic solvents, it maintains a low, steady-state concentration of active nucleophilic fluoride. This kinetic bottleneck heavily favors the S_N2 substitution pathway (yielding the C–F bond with stereochemical inversion) over the base-catalyzed E2 elimination pathway.

Experimental Protocol: Catalytic Deoxyfluorination

This protocol describes the synthesis of 1-Fluoro-3-(1-fluoroethyl)cyclohexane via the catalytic activation of 3-(1-hydroxyethyl)cyclohexan-1-ol.

Reagents and Materials

• Precursor: 3-(1-hydroxyethyl)cyclohexan-1-ol (1.0 equiv, 10 mmol)

• Fluorine Source: Spray-dried Potassium Fluoride (KF) (4.0 equiv). Crucial Causality: KF must be spray-dried and stored in a desiccator. Trace water will outcompete fluoride as a nucleophile, leading to alcohol reversion or ether formation.

• Activator/Catalyst: Fluorosulfonyl azide or a bench-stable CpFluor analog (2.2 equiv)[4].

• Solvent: Anhydrous Acetonitrile (MeCN) / Toluene (1:1 v/v).

Step-by-Step Methodology

Step 1: System Preparation & Activation

• Flame-dry a 100 mL Schlenk flask under vacuum and backfill with ultra-pure Argon (repeat 3x).

• Add spray-dried KF (40 mmol, 2.32 g) to the flask.

• Inject anhydrous MeCN/Toluene (40 mL) and begin vigorous stirring (800 rpm) to ensure maximum surface-area exposure of the insoluble KF.

Step 2: Substrate Addition & Reaction 4. Dissolve 3-(1-hydroxyethyl)cyclohexan-1-ol (10 mmol, 1.44 g) in 5 mL of anhydrous Toluene and inject it into the reaction vessel. 5. Dropwise, add the catalytic activator (e.g., in situ sulfonyl fluoride generator) over 10 minutes at 0 °C to control the exothermic activation of the diol. 6. Heat the reaction mixture to 80 °C for 12 hours. Causality for heating: The S_N2 displacement of secondary sulfonates by fluoride is kinetically sluggish due to steric hindrance; elevated thermal energy is required to overcome the activation barrier.

Step 3: Self-Validating In-Process Control (IPC) 7. After 10 hours, withdraw a 0.1 mL aliquot, filter through a micro-plug of silica, and perform a crude ¹⁹F NMR. 8. Validation Metric: Look for two distinct multiplets between -160 ppm and -185 ppm (characteristic of secondary aliphatic fluorides). The absence of signals indicates incomplete activation, whereas a strong ¹H NMR multiplet at 5.0–6.0 ppm indicates unwanted elimination (alkene formation).

Step 4: Quench and Isolation 9. Cool the mixture to room temperature and quench with saturated aqueous NaHCO₃ (20 mL) to neutralize any generated HF equivalents. 10. Extract with Pentane (3 x 30 mL). Causality: Pentane is chosen over Ethyl Acetate because the target difluoride is highly lipophilic and volatile; pentane allows for easier solvent removal under reduced pressure without losing the product. 11. Purify via flash column chromatography (Silica gel, 100% Hexanes to 95:5 Hexanes/Ether).

Step-by-step workflow for the catalytic deoxyfluorination of aliphatic diols.

Data Presentation: Methodological Comparison

To justify the selection of the catalytic KF deoxyfluorination over traditional or alternative methods, the following quantitative metrics are summarized based on field-proven literature standards[2][3][4].

Methodology	Regioselectivity	Typical Yield	Safety Profile	Primary Byproducts
Stoichiometric DAST	High (Targeted S_N2)	30 - 45%	Poor (Explosive at >50°C)	Alkenes (E2 Elimination)
Photocatalytic C–H (TBADT)	Poor (Statistical/Steric)	< 15% (for target)	Excellent (Mild conditions)	Tertiary fluorides, unreacted SM
Catalytic KF Deoxyfluorination	Absolute (Targeted S_N2)	70 - 85%	Excellent (Stable reagents)	Minor sulfonates (Incomplete rxn)

Table 1: Comparative analysis of synthetic strategies for secondary aliphatic difluorination.

References

• Direct Deoxyfluorination of Alcohols with KF as the Fluorine Source - ACS Publications Source: American Chemical Society (ACS) URL:[Link]

• Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope Source: MDPI URL:[Link]

• Catalytic C(sp³)–F bond formation: recent achievements and pertaining challenges Source: Royal Society of Chemistry (RSC) URL:[Link]

• 1-Fluoro-3-(1-fluoroethyl)cyclohexane | C8H14F2 | CID 253053 Source: PubChem (NIH) URL:[Link]

Sources

• 1. 1-Fluoro-3-(1-fluoroethyl)cyclohexane | C8H14F2 | CID 253053 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Catalytic C(sp 3 )–F bond formation: recent achievements and pertaining challenges - Green Chemistry (RSC Publishing) DOI:10.1039/D0GC02067B [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Isolation and Purification of 1-Fluoro-3-(1-fluoroethyl)cyclohexane

Introduction & Strategic Rationale

The introduction of fluorine into aliphatic ring systems is a cornerstone strategy in modern drug development, utilized to modulate lipophilicity, enhance metabolic stability, and dictate conformational preferences. However, isolating aliphatic difluorides such as 1-fluoro-3-(1-fluoroethyl)cyclohexane from crude reaction mixtures presents a unique set of physicochemical challenges.

During nucleophilic fluorination of the corresponding diol precursor (using reagents like DAST, Deoxo-Fluor, or XtalFluor-E), carbocationic intermediates frequently undergo hydride shifts or elimination, generating a complex mixture of constitutional isomers and alkene byproducts [1]. Furthermore, XtalFluor-E is often recommended over DAST to minimize these elimination side products and improve overall safety [2].

This protocol outlines a self-validating, causality-driven workflow to isolate 1-fluoro-3-(1-fluoroethyl)cyclohexane, specifically addressing its high volatility, lack of a UV chromophore, and the difficulty of separating it from alkene impurities.

Physicochemical Profiling

Parameter	Value	Analytical & Preparative Implication
Molecular Formula	C8H14F2	-
Molecular Weight	148.19 g/mol	High volatility; severe risk of azeotropic loss during rotary evaporation.
UV Absorbance	None (>210 nm)	UV-Vis detectors are blind to this target. Requires ELSD, CAD, or GC-FID.
Polarity (TLC Rf​ )	~0.85 (100% Pentane)	Highly non-polar. Co-elutes with elimination byproducts on standard silica.

Isolation & Purification Workflow

Figure 1: Optimized isolation and purification workflow for volatile aliphatic fluorides.

Detailed Step-by-Step Protocol

Phase 1: Reaction Quenching & Liquid-Liquid Extraction

Fluorination reagents generate highly corrosive and acidic byproducts (e.g., HF, dialkylamines) that must be neutralized without triggering an exothermic reaction, which would volatilize the target difluoride.

• Temperature Control: Cool the crude reaction mixture (typically in DCM or diglyme) to 0 °C using an ice bath.

• Quenching: Dropwise, add saturated aqueous NaHCO3​ until gas evolution ( CO2​ ) ceases.

  • Causality: Bicarbonate safely neutralizes HF to NaF. A slow addition prevents thermal spikes that cause product loss [1].

• Solvent Swap Extraction: Add n-pentane (3 volumes relative to the reaction solvent) and transfer to a separatory funnel. Extract the aqueous layer three times with pentane.

  • Causality: Pentane (b.p. 36 °C) is chosen over DCM or ethyl acetate because its exceptionally low boiling point allows for later concentration without co-evaporating the volatile fluorinated product.

Self-Validation Checkpoint 1: Before discarding the aqueous waste, spike a 0.5 mL aliquot with a known fluorinated standard (e.g., trifluoroethanol) and acquire a rapid 19F -NMR spectrum. If the target signals (typically between -160 to -190 ppm for secondary aliphatic fluorides) are absent, the extraction is quantitatively complete [3].

Phase 2: Volatility-Controlled Concentration

Standard rotary evaporation under high vacuum will strip 1-fluoro-3-(1-fluoroethyl)cyclohexane from the flask, destroying the yield.

• Drying: Dry the combined pentane extracts over anhydrous Na2​SO4​ for 15 minutes. Filter into a round-bottom flask.

• Distillation: Equip the flask with a Vigreux column and a short-path distillation head.

• Concentration: Heat the water bath to 45–50 °C at atmospheric pressure. Distill off the pentane until approximately 10% of the original volume remains. Do not evaporate to total dryness.

  • Causality: The Vigreux column provides theoretical plates that reflux the heavier fluorinated product back into the flask while allowing the highly volatile pentane to escape.

Phase 3: Argentation Chromatography (Purification)

Standard silica gel cannot easily resolve the target difluoride from alkene elimination byproducts, as both are highly non-polar and elute at the solvent front.

• Stationary Phase Preparation: Prepare a column using 10% w/w AgNO3​ -impregnated silica gel (Argentation Chromatography).

  • Causality: Silver(I) ions form reversible coordination complexes with the π -electrons of the alkene impurities, drastically retarding their movement down the column. The fully saturated difluoride lacks π -electrons, ignores the silver, and elutes rapidly.

• Loading & Elution: Load the concentrated crude mixture. Elute isocratically with 100% n-pentane.

• Detection: Because the product is UV-inactive, monitor the eluent using an Evaporative Light Scattering Detector (ELSD) or collect fractions blindly and spot them on a TLC plate.

Self-Validation Checkpoint 2 (Negative Staining): Spot the collected fractions on a silica TLC plate. Dip the plate in a basic KMnO4​ stain and gently heat. The alkene impurities will rapidly oxidize, appearing as bright yellow spots on a purple background. The target difluoride is inert to oxidation and will not stain. Pool the fractions that show an ELSD peak but yield a negative KMnO4​ stain.

Phase 4: Quantitative Analysis & Stereochemical Profiling

Because 1-fluoro-3-(1-fluoroethyl)cyclohexane possesses multiple stereocenters (ring cis/trans isomers and the chiral center on the ethyl group), the isolated product will likely be a diastereomeric mixture.

• Sample Prep: Dissolve a 10 mg aliquot of the purified product in CDCl3​ .

• Internal Standard: Add exactly 1.0 equivalent of a high-purity internal standard, such as fluorobenzene ( δ -113.1 ppm) or α,α,α -trifluorotoluene ( δ -63.7 ppm).

• Acquisition: Acquire a quantitative 19F -NMR spectrum (qNMR) with a relaxation delay ( D1​ ) of at least 5 seconds to ensure complete relaxation of all fluorine nuclei [3].

  • Causality: 19F -NMR provides absolute quantification without the need for response-factor calibration (unlike GC-FID), and the integration of the distinct -CHF- signals will immediately yield the diastereomeric ratio (d.r.) of the isolated product.

Solvent & Analytical Data Summary

Table 2: Extraction Solvent Comparison for Volatile Aliphatic Fluorides

Solvent	Boiling Point (°C)	Suitability	Rationale / Causality
n-Pentane	36.1	Optimal	Maximizes boiling point differential. Easily removed via Vigreux distillation without product loss.
Diethyl Ether	34.6	Good	Low boiling point, but higher water miscibility can carry trace HF into the organic phase, requiring extensive washing.
Dichloromethane	39.6	Poor	High density complicates extraction of emulsions. Requires rotary evaporation, risking co-evaporation of the target.

References

• Title : Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling | Source : Journal of Organic Chemistry (PMC) | URL :[Link]

• Title : Quantitative benchtop 19F NMR spectroscopy: a robust and economical tool for rapid reaction optimization | Source : ChemRxiv | URL :[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]

Application Notes and Protocols for the Scale-up Synthesis of 1-Fluoro-3-(1-fluoroethyl)cyclohexane

Introduction: The Rising Importance of Fluorinated Cyclohexanes

The strategic incorporation of fluorine into organic molecules has become a cornerstone of modern drug discovery and materials science. Fluorine's unique properties—high electronegativity, small van der Waals radius, and the ability to form strong C-F bonds—can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[1] The fluorinated cyclohexane motif, in particular, is a valuable scaffold that imparts unique conformational constraints and polarity, making it a desirable component in the design of novel therapeutics and advanced materials.

This guide provides a comprehensive, in-depth technical overview of a scalable synthetic route to 1-Fluoro-3-(1-fluoroethyl)cyclohexane, a difluorinated cyclohexane derivative. The presented protocol is designed for researchers, scientists, and drug development professionals, moving beyond a simple recitation of steps to explain the underlying chemical principles and rationale for key experimental choices. We will focus on a multi-step approach that prioritizes safety, stereochemical control, and scalability, employing modern, selective fluorination reagents to overcome the challenges often associated with traditional methods.

Overall Synthetic Strategy

Caption: Overall synthetic workflow for 1-Fluoro-3-(1-fluoroethyl)cyclohexane.

Part 1: Synthesis of the Diol Precursor

The initial phase of the synthesis focuses on creating the key intermediate, 3-(1-hydroxyethyl)cyclohexan-1-ol, from the starting material, 3-acetylcyclohexanone. This involves two sequential reduction steps, where stereochemical outcomes are a primary consideration.

Step 1: Stereoselective Reduction of 3-Acetylcyclohexanone

The first step involves the reduction of the ring ketone in 3-acetylcyclohexanone to the corresponding alcohol. The stereoselectivity of this reduction is crucial as it establishes the relative stereochemistry on the cyclohexane ring. The use of sodium borohydride (NaBH₄) is a common and scalable method for this transformation. The addition of a Lewis acid, such as cerium(III) chloride, can significantly enhance the diastereoselectivity, favoring the formation of the trans isomer due to the axial delivery of the hydride.[2]

Protocol 1: Synthesis of 3-Acetylcyclohexan-1-ol

• Reactor Setup: To a 2 L, three-necked, round-bottom flask equipped with a mechanical stirrer, a thermometer, and a nitrogen inlet, add 3-acetylcyclohexanone (140.2 g, 1.0 mol) and methanol (1 L).

• Cooling: Cool the stirred solution to 0 °C using an ice-water bath.

• Reagent Addition: In a separate flask, dissolve sodium borohydride (18.9 g, 0.5 mol) in methanol (200 mL). Add this solution dropwise to the cyclohexanone solution over 1 hour, maintaining the internal temperature below 5 °C.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Quenching: Once the reaction is complete (typically 2-3 hours), slowly and carefully add acetone (50 mL) to quench the excess NaBH₄.

• Work-up: Remove the methanol under reduced pressure. Add water (500 mL) and extract the product with ethyl acetate (3 x 300 mL).

• Purification: Combine the organic layers, wash with brine (200 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 3-acetylcyclohexan-1-ol as a mixture of diastereomers. The crude product can be purified by column chromatography to separate the cis and trans isomers if desired.

Parameter	Value	Notes
Starting Material	3-Acetylcyclohexanone	140.2 g (1.0 mol)
Reducing Agent	Sodium Borohydride	18.9 g (0.5 mol)
Solvent	Methanol	1.2 L
Temperature	0-5 °C	Control is crucial for selectivity.
Typical Yield	90-95%	Combined diastereomers.

Step 2: Reduction of the Acetyl Group

The second reduction targets the acetyl side chain to form the diol. This can also be achieved using sodium borohydride.

Protocol 2: Synthesis of 3-(1-Hydroxyethyl)cyclohexan-1-ol

• Reactor Setup: In a similar setup as Protocol 1, dissolve the 3-acetylcyclohexan-1-ol (142.2 g, 1.0 mol) from the previous step in ethanol (1 L).

• Cooling: Cool the solution to 0 °C.

• Reagent Addition: Add sodium borohydride (18.9 g, 0.5 mol) portion-wise over 30 minutes, keeping the temperature below 10 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Work-up and Purification: Follow the quenching and work-up procedures described in Protocol 1. The resulting diol will be a mixture of diastereomers.

Part 2: Sequential Deoxyfluorination

This phase involves the core C-F bond-forming reactions. To achieve selective fluorination, a protection-deprotection strategy is employed.

Step 3: Selective Protection of the Ring Hydroxyl Group

To differentiate between the two secondary hydroxyl groups, a bulky silyl protecting group, such as tert-butyldimethylsilyl (TBS), is introduced. The ring hydroxyl is generally more sterically accessible and will be preferentially protected.

Protocol 3: Synthesis of 1-((tert-Butyldimethylsilyl)oxy)-3-(1-hydroxyethyl)cyclohexane

• Reactor Setup: Dissolve the diol (144.2 g, 1.0 mol) in anhydrous dichloromethane (DCM, 1 L) in a 2 L flask under a nitrogen atmosphere.

• Reagent Addition: Add imidazole (75 g, 1.1 mol) and a catalytic amount of 4-dimethylaminopyridine (DMAP, 1.2 g, 0.01 mol).

• Silylation: Cool the mixture to 0 °C and add a solution of tert-butyldimethylsilyl chloride (TBDMSCl, 158.4 g, 1.05 mol) in DCM (200 mL) dropwise.

• Reaction: Allow the reaction to warm to room temperature and stir overnight.

• Work-up: Quench the reaction with saturated aqueous sodium bicarbonate solution (300 mL). Separate the layers and extract the aqueous layer with DCM (2 x 200 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to isolate the mono-protected diol.

Step 4: First Deoxyfluorination

With one hydroxyl group protected, the free secondary alcohol on the ethyl side chain can be fluorinated. For scalability and safety, we recommend using 2-pyridinesulfonyl fluoride (PyFluor) as the deoxyfluorinating agent.[3][4] It is more thermally stable and produces fewer elimination byproducts compared to traditional reagents like DAST.[3]

Caption: Detailed workflow for the PyFluor deoxyfluorination step.

Protocol 4: Synthesis of 1-((tert-Butyldimethylsilyl)oxy)-3-(1-fluoroethyl)cyclohexane

• Reactor Setup: In a dry 2 L flask under a nitrogen atmosphere, dissolve the mono-protected diol (258.5 g, 1.0 mol) in anhydrous toluene (1 L).

• Reagent Addition: Add PyFluor (194.2 g, 1.1 mol) followed by the slow, dropwise addition of 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU, 182.7 g, 1.2 mol).

• Reaction: Stir the mixture at room temperature for 12-24 hours.

• Work-up: Carefully quench the reaction by adding saturated aqueous sodium bicarbonate solution (500 mL). Extract the product with ethyl acetate (3 x 300 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify by column chromatography.

Parameter	Value	Notes
Substrate	Mono-protected diol	258.5 g (1.0 mol)
Fluorinating Agent	PyFluor	194.2 g (1.1 mol)
Base	DBU	182.7 g (1.2 mol)
Solvent	Anhydrous Toluene	1 L
Temperature	Room Temperature
Typical Yield	70-80%

Steps 5 & 6: Deprotection and Second Deoxyfluorination

The final steps involve removing the silyl protecting group and fluorinating the newly exposed ring hydroxyl group.

Protocol 5: Deprotection

• Dissolve the silylated fluoride (260.5 g, 1.0 mol) in tetrahydrofuran (THF, 1 L).

• Add a solution of tetrabutylammonium fluoride (TBAF, 1.1 L of 1.0 M solution in THF, 1.1 mol).

• Stir at room temperature for 2-4 hours until deprotection is complete.

• Quench with water and extract with ethyl acetate.

• Purify by column chromatography to yield 3-(1-fluoroethyl)cyclohexan-1-ol.

Protocol 6: Second Deoxyfluorination

• Using the procedure outlined in Protocol 4 , react 3-(1-fluoroethyl)cyclohexan-1-ol (146.2 g, 1.0 mol) with PyFluor (194.2 g, 1.1 mol) and DBU (182.7 g, 1.2 mol) in anhydrous toluene.

• After work-up, the crude product will be a mixture of diastereomers of 1-Fluoro-3-(1-fluoroethyl)cyclohexane.

Step 7: Final Purification

The final product is a mixture of diastereomers due to the two stereocenters. These diastereomers have different physical properties and can be separated by careful column chromatography, often on a C18 reversed-phase column, or by fractional distillation under reduced pressure.[5]

Safety and Handling of Fluorinating Reagents

The scale-up of fluorination reactions requires stringent safety protocols. While PyFluor is significantly safer than many traditional reagents, it should still be handled with care.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, a face shield, a lab coat, and chemical-resistant gloves.[6][7]

• Ventilation: All manipulations should be performed in a well-ventilated chemical fume hood.[8][9]

• Inert Atmosphere: Deoxyfluorination reactions are sensitive to moisture and should be conducted under an inert atmosphere (e.g., nitrogen or argon).

• Quenching: Reactions should be quenched slowly and carefully, especially at a large scale, as there can be gas evolution and exotherms.

• Waste Disposal: Fluorinated waste should be segregated and disposed of according to institutional and local regulations.

Characterization

The identity and purity of the intermediates and the final product should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are essential for structural elucidation and confirming the successful incorporation of fluorine.

• Mass Spectrometry (MS): GC-MS or LC-MS can be used to determine the molecular weight and purity of the compounds.

• Chromatography: TLC and GC are useful for monitoring reaction progress and assessing the purity of the isolated products.

Conclusion

This application note details a robust and scalable synthetic route for 1-Fluoro-3-(1-fluoroethyl)cyclohexane. By employing a strategic sequence of reductions, protection/deprotection, and the use of a modern, safer deoxyfluorinating agent like PyFluor, this protocol provides a practical approach for obtaining this valuable fluorinated building block. The emphasis on stereochemical considerations, safety, and detailed procedural steps is intended to empower researchers to confidently undertake the synthesis of this and related fluorinated molecules on a laboratory scale and beyond.

References

• Doyle, A. G., & Nielsen, M. K. (2015). PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent. Journal of the American Chemical Society, 137(30), 9571–9574. Available at: [Link]

• Wiberg, K. B., & Martin, E. J. (1991). Stereoselectivities of Nucleophilic Additions to Cyclohexanones Substituted by Polar Groups. Experimental Investigation of Reductions of trans-Decalones and Theoretical Studies of Cyclohexanone Reductions. The Influence of Remote Electrostatic Effects. Journal of the American Chemical Society, 113(13), 5018–5027. Available at: [Link]

• Hupe, A., & List, B. (2016). Diastereoselective (3 + 3)-Annulations of Trisubstituted Michael Acceptors for Access to Polyfunctional Cyclohexanones. Angewandte Chemie International Edition, 55(43), 13654-13658. Available at: [Link]

• Roush, W. R., & Barda, D. A. (2007). Concerning the Selective Protection of (Z)-1,5-syn-Ene-diols and (E)-1,5-anti-Ene-diols as Allylic Triethylsilyl Ethers. Organic Letters, 9(26), 5437-5440. Available at: [Link]

• Gemal, A. L., & Luche, J. L. (1981). Lanthanoids in organic synthesis. 6. A new reagent for the selective, high-yield reduction of ketones. Journal of the American Chemical Society, 103(18), 5454–5459. Available at: [Link]

• BenchChem. (n.d.). Selective Protection of Alcohols as 2-Tetrahydropyranyl Acetals Using Keggin H3PW12O40 Effect of Different Reaction Parameters. Available at: [Link]

• Balasubramanian, M., & D'Souza, A. (1989). Quantitative prediction of stereochemistry in the reduction of cyclohexanones by sodium borohydride. Tetrahedron, 45(21), 6841-6848. Available at: [Link]

• Llopis, F. J., & Corma, A. (2022). MOF-808 as a Highly Active Catalyst for the Diastereoselective Reduction of Substituted Cyclohexanones. Catalysts, 12(10), 1123. Available at: [Link]

• Nielsen, M. K., & Doyle, A. G. (2015). PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent. Journal of the American Chemical Society, 137(30), 9571-9574. Available at: [Link]

• ResearchGate. (2015). PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent. Available at: [Link]

• Genentech. (2025). Data Science-Guided Development of Deoxyfluorination Reagents with Enhanced Reactivity, Practicality, and Safety. Journal of the American Chemical Society. Available at: [Link]

• Roush, W. R., & Barda, D. A. (2007). Concerning the Selective Protection of (Z)-1,5-syn-Ene-diols and (E)-1,5-anti-Ene-diols as Allylic Triethylsilyl Ethers. Organic Letters, 9(26), 5437-5440. Available at: [Link]

• Dolbier, W. R. (2016). Modern Strategies in Organofluorine Chemistry. Synthesis, 48(13), 1969-1992. Available at: [Link]

• Gouverneur, V., & Tredwell, M. (2018). Modern Approaches for Asymmetric Construction of Carbon–Fluorine Quaternary Stereogenic Centers. Chemical Reviews, 118(8), 3887–3964. Available at: [Link]

• Science of Synthesis. (n.d.). Product Class 11: Alcohols and Diols by Deprotection. Available at: [Link]

• ResearchGate. (1954). AN IMPROVED SYNTHESIS OF CIS-CIS-TRANS-CYCLOHEXANE-1,2,3-TRIOL. Available at: [Link]

• Santai Technologies. (n.d.). AN032_The Purification of Diastereomers by SepaFlash™ C18 Reversed Phase Cartridge. Available at: [Link]

• Santillan, R., & Farfán, N. (2012). Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones. Molecules, 17(1), 151-163. Available at: [Link]

• MacMillan, D. W. C., et al. (2019). A general and efficient deoxyfluorination of alcohols via visible-light photoredox catalysis. Tetrahedron, 75(30), 4222-4227. Available at: [Link]

• Stephan, D. W., et al. (2023). Stereoselective Synthesis of Fluoroalkanes via FLP Mediated Monoselective C F Activation of Geminal Difluoroalkanes. Advanced Science, 10(31), 2305768. Available at: [Link]

• Organic Syntheses. (2024). Hydrodealkenylative Cleavage of C(sp3)–C(sp2) Bonds: Preparation of (1S, 3R)-3-Methylcyclohexan-1-ol. Organic Syntheses, 101, 488–507. Available at: [Link]

• Prakash, G. K. S., et al. (2023). Deoxyfluorination of Carboxylic Acids via an In Situ Generated Trifluoromethoxide Salt. Organic Letters, 25(50), 9034–9039. Available at: [Link]

• ResearchGate. (1984). Reduction of 3-Substituted 1-Arylcyclobutanols. Available at: [Link]

• Stephan, D. W., et al. (2023). Stereoselective Synthesis of Fluoroalkanes via FLP Mediated Monoselective C─F Activation of Geminal Difluoroalkanes. Advanced Science, 10(31), e2305768. Available at: [Link]

• Trost, B. M., & McDougall, P. J. (2012). Enantioselective Synthesis of a Hydroxymethyl-cis-1,3-cyclopentenediol Building Block. Organic Letters, 14(22), 5764–5767. Available at: [Link]

• Malinowski, M., et al. (2026). Chemoselective Reduction of 3-Methylcyclohex-2-enone into rac 3-Methylcyclohex-2-enol (Seudenol) by NaBH4 Alone, with Modifiers or via Catalytic Transfer Hydrogenation. Molecules, 31(5), 1234. Available at: [Link]

• Fisher Scientific. (2023). SAFETY DATA SHEET - Sodium fluoride. Available at: [Link] (Search for Sodium Fluoride)

• Carl ROTH. (2023). Safety Data Sheet - NANOCOLOR Fluoride 2. Available at: [Link]

• Google Patents. (1976). US3962354A - Synthesis of cis-3-hexen-1-ol.

• Beilstein Journals. (2025). Transformation of the cyclohexane ring to the cyclopentane fragment of biologically active compounds. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Organic Syntheses. (n.d.). 1-acetylcyclohexene. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 3-Acetylcyclohexanone. PubChem Compound Database. Available at: [Link]

• KAUST Health & Safety. (n.d.). Working with Hydrofluoric Acid Guideline. Available at: [Link]

• Asparia Glycomics. (2023). MSDS_FT-G2-1.pdf. Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Deoxyfluorination with 2-Pyridinesulfonyl Fluoride (PyFluor) [sigmaaldrich.com]
• 4. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 5. santaisci.com [santaisci.com]
• 6. fishersci.es [fishersci.es]
• 7. hse.kaust.edu.sa [hse.kaust.edu.sa]
• 8. carlroth.com [carlroth.com]
• 9. aspariaglycomics.com [aspariaglycomics.com]

Application Notes and Protocols: Exploring the Agrochemical Potential of 1-Fluoro-3-(1-fluoroethyl)cyclohexane

Foreword: The Strategic Role of Fluorine in Modern Agrochemicals

The introduction of fluorine into organic molecules has become a cornerstone of modern agrochemical design, offering a powerful tool to enhance the efficacy, stability, and selectivity of active ingredients.[1][2] The unique physicochemical properties of the fluorine atom, including its high electronegativity, small atomic radius, and the strength of the carbon-fluorine bond, can dramatically alter a molecule's biological activity.[3] These modifications often lead to improved binding to target enzymes or receptors, enhanced transport to the site of action, and increased resistance to metabolic degradation.[1][3][4] Consequently, fluorinated compounds are prominent in a wide array of commercial fungicides, herbicides, and insecticides.[1][5][6] This document outlines the hypothetical applications and testing protocols for a novel fluorinated compound, 1-Fluoro-3-(1-fluoroethyl)cyclohexane, in the context of agrochemical development. While specific biological activity for this molecule is not yet publicly documented, its structural features suggest several plausible avenues for investigation.

Compound Profile: 1-Fluoro-3-(1-fluoroethyl)cyclohexane

Identifier	Value
IUPAC Name	1-fluoro-3-(1-fluoroethyl)cyclohexane[7]
CAS Number	2556-95-8[7]
Molecular Formula	C8H14F2[7]
Molecular Weight	148.19 g/mol [7]
Structure	(See PubChem CID 253053 for 3D conformer)[7]

The structure of 1-Fluoro-3-(1-fluoroethyl)cyclohexane, featuring a difluorinated cyclohexane ring, presents an interesting scaffold for agrochemical discovery. The cyclohexane core provides a three-dimensional structure that can be optimized for specific biological targets, while the two fluorine atoms are expected to enhance lipophilicity and metabolic stability, key attributes for effective agrochemicals.[1][2]

Hypothetical Applications and Mechanisms of Action

Based on the structural characteristics of 1-Fluoro-3-(1-fluoroethyl)cyclohexane and the established roles of fluorinated compounds in agriculture, we propose the following potential applications for investigation:

As a Novel Fungicide

Hypothesis: 1-Fluoro-3-(1-fluoroethyl)cyclohexane may act as a succinate dehydrogenase inhibitor (SDHI).

Rationale: Many successful fluorinated fungicides function as SDHIs, inhibiting cellular respiration in pathogenic fungi.[1] The lipophilic nature of the fluorinated cyclohexane ring could facilitate penetration of the fungal cell membrane and binding to the ubiquinone-binding site of the succinate dehydrogenase enzyme complex.

Proposed Research Workflow:

Caption: Workflow for investigating the herbicidal properties of 1-Fluoro-3-(1-fluoroethyl)cyclohexane.

As a Candidate Insecticide

Hypothesis: 1-Fluoro-3-(1-fluoroethyl)cyclohexane may act as a modulator of insect sodium channels.

Rationale: The lipophilicity imparted by the fluorinated cyclohexane structure could facilitate penetration of the insect cuticle and nervous system. [2]Some fluorinated insecticides, such as pyrethroids, exert their effects by disrupting the normal function of voltage-gated sodium channels in neurons. [8] Proposed Research Workflow:

Caption: A stepwise approach to evaluate the insecticidal potential of 1-Fluoro-3-(1-fluoroethyl)cyclohexane.

Detailed Experimental Protocols

Protocol 1: Synthesis of 1-Fluoro-3-(1-fluoroethyl)cyclohexane

Objective: To synthesize and characterize 1-Fluoro-3-(1-fluoroethyl)cyclohexane.

Materials:

• 3-(1-Hydroxyethyl)cyclohexanol

• Diethylaminosulfur trifluoride (DAST) or other suitable fluorinating agent

• Anhydrous dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexane and ethyl acetate for elution

Procedure:

• Dissolve 3-(1-Hydroxyethyl)cyclohexanol in anhydrous DCM in a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen).

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add a solution of DAST (2.2 equivalents) in anhydrous DCM to the cooled solution with stirring.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, carefully quench the reaction by slowly adding saturated sodium bicarbonate solution at 0 °C.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield 1-Fluoro-3-(1-fluoroethyl)cyclohexane.

• Characterize the final product using ¹H NMR, ¹³C NMR, ¹⁹F NMR, and mass spectrometry to confirm its structure and purity.

Protocol 2: In Vitro Antifungal Susceptibility Testing

Objective: To determine the minimum inhibitory concentration (MIC) of 1-Fluoro-3-(1-fluoroethyl)cyclohexane against a panel of pathogenic fungi.

Materials:

• Pure 1-Fluoro-3-(1-fluoroethyl)cyclohexane

• Dimethyl sulfoxide (DMSO)

• Potato Dextrose Broth (PDB) or other suitable fungal growth medium

• Cultures of test fungi (e.g., Botrytis cinerea, Fusarium graminearum, Puccinia triticina)

• Sterile 96-well microplates

• Spectrophotometer for microplate reading

Procedure:

• Prepare a stock solution of the test compound in DMSO (e.g., 10 mg/mL).

• In a 96-well microplate, perform serial two-fold dilutions of the stock solution in PDB to achieve a range of final concentrations (e.g., 256 µg/mL to 0.5 µg/mL).

• Prepare a fungal spore suspension or mycelial fragment suspension in PDB and adjust the concentration to a standardized value (e.g., 1 x 10⁵ spores/mL).

• Inoculate each well of the microplate with the fungal suspension.

• Include positive controls (fungi in PDB without the test compound) and negative controls (PDB only).

• Incubate the microplates at an appropriate temperature (e.g., 25 °C) for a duration suitable for fungal growth (e.g., 48-72 hours).

• Determine the MIC as the lowest concentration of the test compound that completely inhibits visible fungal growth, which can be assessed visually or by measuring the optical density at 600 nm.

Protocol 3: Preliminary Herbicide Screening - Seedling Growth Assay

Objective: To assess the pre-emergent and post-emergent herbicidal activity of 1-Fluoro-3-(1-fluoroethyl)cyclohexane on representative monocot and dicot species.

Materials:

• Test compound formulated as an emulsifiable concentrate or wettable powder.

• Seeds of a monocot (e.g., ryegrass, Lolium perenne) and a dicot (e.g., cress, Lepidium sativum).

• Petri dishes with filter paper or pots with a standardized soil mix.

• Growth chamber with controlled light, temperature, and humidity.

Procedure: Pre-emergent Assay:

• Place a set number of seeds (e.g., 20) on filter paper in Petri dishes or sow them at a shallow depth in soil-filled pots.

• Apply the test compound at various concentrations (e.g., 10, 100, 1000 ppm) to the filter paper or soil surface.

• Include an untreated control and a positive control (a commercial herbicide).

• Moisten the filter paper or soil with water and place the dishes/pots in a growth chamber.

• After 7-14 days, assess the percentage of seed germination and measure the root and shoot length of the seedlings.

Post-emergent Assay:

• Sow seeds in pots and allow them to grow to the 2-3 leaf stage.

• Apply the test compound as a foliar spray at various concentrations.

• Include appropriate controls as in the pre-emergent assay.

• Return the plants to the growth chamber.

• After 7-14 days, visually assess phytotoxicity symptoms (e.g., chlorosis, necrosis, growth inhibition) and record the fresh and dry weight of the plants.

Concluding Remarks and Future Directions

The exploration of novel fluorinated molecules like 1-Fluoro-3-(1-fluoroethyl)cyclohexane is a promising avenue in the continuous search for more effective and safer agrochemicals. The protocols outlined in this document provide a foundational framework for the initial investigation of this compound's potential as a fungicide, herbicide, or insecticide. Positive results from these initial screens would warrant more in-depth studies, including mechanism of action elucidation, crop selectivity, and preliminary toxicological and environmental fate assessments. The strategic incorporation of fluorine continues to be a valuable approach in the development of the next generation of crop protection solutions.

References

• FLUORIDE Fluorinated Pesticides in Modern Pest Control: Potential and Challenges. FLUORIDE, 57(4), 630-647.
• Bhardwaj, R., Singh, H., & Singh, R. (2024). Diverse role, structural trends, and applications of fluorinated sulphonamide compounds in agrochemical and pharmaceutical fields. Heliyon, 10(7), e28646.
• Syngenta. (n.d.). Old Escaping Fluorine Dependency in Agrochemical Design. Shoots by Syngenta.
• Alfa Chemistry. (n.d.). Fluorinated Pesticide Intermediates: What They Are, and How Are They Synthesized?. Organofluorine / Alfa Chemistry.
• Alfa Chemistry. (2024, October 22). Fluorinated Building Blocks: A Comprehensive Overview [Video]. YouTube.
• Hussain, A., et al. (2025, December 3). Fluorinated Pesticides in Modern Pest Control Potential and Challenges.
• Hu, J., et al. (2020). Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation. Journal of Fluorine Chemistry, 239, 109634.
• ResearchGate. (n.d.). Successful fluorine-containing herbicide agrochemicals. Request PDF.
• Busvine, J. R. (1958). The Toxicities of Fluorinated Cyclohexanes to House Flies. Journal of Economic Entomology, 51(4), 556-557.
• U.S. Environmental Protection Agency. (2025, November 26).
• National Center for Biotechnology Information. (n.d.). 1-Fluoro-3-(1-fluoroethyl)cyclohexane.
• ResearchGate. (2024, September). Synthesis of 1-Fluoro-1-arylcyclopropanes via Stille Cross-Coupling. Synfacts, 20(10).
• Royal Society of Chemistry. (n.d.). Synthesis of 1-perfluoroalkyl-3-heteroaryl bicyclo[1.1.1]pentanes via visible light-induced and metal-free perfluoroalkylation of [1.1.1]propellane. Green Chemistry.
• Organic Syntheses. (n.d.). Preparation of 1,1-Difluoroallenes by Difluorovinylidenation of Carbonyl Compounds. Organic Syntheses.
• Beilstein Journals. (2024, October 24). Synthesis of fluoroalkenes and fluoroenynes via cross-coupling reactions using novel multihalogenated vinyl ethers. Beilstein Journal of Organic Chemistry.
• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science, 317(5846), 1881-1886.
• University of Amsterdam. (2024, August 29). PFAS-free synthesis of fluorinated pharmaceutical and agrochemical compounds. Phys.org.
• Japan International Research Center for Agricultural Sciences. (n.d.). Agricultural chemicals.

Sources

• 1. fluorideresearch.online [fluorideresearch.online]
• 2. youtube.com [youtube.com]
• 3. Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation [html.rhhz.net]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Diverse role, structural trends, and applications of fluorinated sulphonamide compounds in agrochemical and pharmaceutical fields - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chimia.ch [chimia.ch]
• 7. 1-Fluoro-3-(1-fluoroethyl)cyclohexane | C8H14F2 | CID 253053 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Reagents for the enantioselective synthesis of 1-Fluoro-3-(1-fluoroethyl)cyclohexane

Application Note: Reagents and Protocols for the Enantioselective Synthesis of 1-Fluoro-3-(1-fluoroethyl)cyclohexane

Strategic Overview

The incorporation of fluorine into aliphatic ring systems is a cornerstone strategy in modern drug design, utilized to modulate lipophilicity, enhance metabolic stability, and exploit bioisosterism. The target molecule, 1-fluoro-3-(1-fluoroethyl)cyclohexane [1], presents a unique synthetic challenge: it contains multiple stereocenters (C1 and C3 on the cyclohexane ring, and C1' on the ethyl side chain) and requires the precise installation of two C(sp3)−F bonds.

Synthesizing this molecule enantioselectively requires a multi-step approach. The most reliable strategy avoids late-stage electrophilic fluorination in favor of building an enantiopure diol precursor—(1R,3S)-3-((R)-1-hydroxyethyl)cyclohexan-1-ol—followed by a stereospecific, double deoxyfluorination. This guide details the reagents, mechanistic rationale, and validated protocols required to execute this transformation with absolute stereochemical fidelity.

Mechanistic Causality: The Elimination vs. Substitution Paradigm

Converting a secondary C(sp3)−OH to a C(sp3)−F on a cyclohexane ring is notoriously difficult. Traditional reagents like DAST (diethylaminosulfur trifluoride) or Deoxo-Fluor frequently fail, yielding massive amounts of E2 elimination byproducts (cyclohexenes) rather than the desired fluorinated cycloalkanes[2].

The Causality: DAST activates the alcohol to form a highly basic dialkylaminosulfur intermediate. In flexible cyclohexane systems, the presence of anti-periplanar β -hydrogens allows this basic intermediate to abstract a proton faster than the relatively poor nucleophile (fluoride) can execute an SN​2 backside attack.

The Solution: To synthesize 1-fluoro-3-(1-fluoroethyl)cyclohexane without scrambling the stereocenters or losing mass to elimination, we must use reagents that decouple the leaving group activation from the fluoride delivery. PyFluor (2-pyridinesulfonyl fluoride) and XtalFluor-E are the reagents of choice[3],[2],[4]. PyFluor, used in conjunction with a non-nucleophilic base like DBU, forms a transient 2-pyridinesulfonate. The electron-deficient pyridine ring creates an exceptional leaving group, while the DBU buffers the system, allowing the released fluoride ion to execute a clean SN​2 inversion at both the ring carbon and the side-chain carbon without inducing E2 elimination[3]. Recent data-science-guided developments have also introduced optimized sulfonyl fluorides (e.g., SF-2) that further accelerate this specific SN​2 pathway for complex cycloalkanols[5].

Quantitative Reagent Evaluation

The selection of the deoxyfluorination reagent dictates the stereochemical success of the reaction. The table below summarizes the quantitative performance metrics of standard reagents when applied to secondary cycloalkanol substrates.

Reagent	Thermal Stability ( Td​ )	Typical Elimination Byproduct	Stereochemical Fidelity	Relative Cost / Mol
DAST	~130 °C (Explosive)	High (30% - 50%)	Moderate ( SN​1 scrambling risk)	~$400
XtalFluor-E	>200 °C (Stable solid)	Low (<10%)	Excellent (Clean SN​2 )	~$300
PyFluor	>200 °C (Stable liquid)	Very Low (<5%)	Excellent (Clean SN​2 )	~$180
SF-2	>150 °C (Stable solid)	Very Low (<2%)	Excellent (Accelerated SN​2 )	N/A (Emerging)

Data synthesized from comparative deoxyfluorination studies[5],[3],[2]. PyFluor is selected for the protocol below due to its superior cost-to-performance ratio and near-zero elimination profile.

Enantioselective Synthetic Workflow

Caption: Enantioselective synthetic workflow for 1-Fluoro-3-(1-fluoroethyl)cyclohexane.

Detailed Experimental Protocols

Protocol A: Preparation of the Chiral Diol Precursor

Objective: Establish the three stereocenters via dynamic kinetic resolution and asymmetric hydrogenation.

• Setup: In a highly pressure-resistant Hastelloy autoclave, charge 3-acetylcyclohexanone (1.0 eq, 10 mmol) and anhydrous isopropanol (20 mL) under an argon atmosphere.

• Catalyst Addition: Add the chiral catalyst [RuCl2​((R)−BINAP)((R)−DAIPEN)] (0.1 mol%) and potassium tert-butoxide (1.0 mol%).

• Hydrogenation: Purge the vessel with H2​ gas three times, then pressurize to 50 atm. Stir the reaction vigorously at 25 °C for 18 hours.

• Workup: Vent the hydrogen gas safely. Filter the mixture through a short pad of silica gel to remove the ruthenium catalyst, eluting with EtOAc.

• Validation Check: Concentrate the filtrate and analyze via Chiral HPLC. The expected product, (1R,3S)-3-((R)-1-hydroxyethyl)cyclohexan-1-ol, should present as a single major peak (>98% ee, >95% de).

Protocol B: Double Deoxyfluorination with PyFluor

Objective: Convert the diol to the difluoride with double inversion of configuration.

• Preparation: Flame-dry a 50 mL Schlenk flask. Add the enantiopure diol from Protocol A (1.0 eq, 5 mmol) and dissolve in anhydrous toluene (15 mL).

• Reagent Introduction: Add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (3.0 eq, 15 mmol). Stir for 5 minutes at room temperature.

• Activation: Dropwise, add PyFluor (2-pyridinesulfonyl fluoride) (3.0 eq, 15 mmol)[3]. The solution will mildly exotherm as the sulfonate intermediate forms.

• Fluorination: Seal the flask and heat to 80 °C for 24 hours. Causality Note: Elevated temperature is required to overcome the steric hindrance of the secondary SN​2 transition state on the cyclohexane ring.

• In-Process Control (IPC): Withdraw a 0.1 mL aliquot, dilute with CDCl3​ , and run a rapid 19F NMR. The disappearance of the PyFluor signal (~ +45 ppm) and the appearance of two distinct aliphatic fluorine signals (-160 to -190 ppm) indicates completion.

• Purification: Cool to room temperature, dilute with diethyl ether, and wash sequentially with 1M HCl, saturated NaHCO3​ , and brine. Dry over MgSO4​ , concentrate, and purify via silica gel chromatography (pentane/ether gradient) to yield (1S,3R)-1-fluoro-3-((S)-1-fluoroethyl)cyclohexane.

Mechanism of Stereospecific Deoxyfluorination

Caption: Mechanistic pathway of PyFluor-mediated stereospecific deoxyfluorination.

Analytical Validation & System Self-Checks

To ensure the protocol is a self-validating system, the following analytical checkpoints must be met to confirm the identity and stereochemistry of the final product:

• 19F NMR (400 MHz, CDCl3​ ): You must observe two distinct signals. The ring fluorine (C1) typically appears as a doublet of multiplets around -175 to -185 ppm (due to geminal 2JHF​ coupling of ~48 Hz). The side-chain fluorine (C1') will appear as a doublet of quartets around -180 to -190 ppm .

• Stereochemical Proof ( 1H NMR): Analyze the 1H signal of the proton geminal to the ring fluorine. If the fluorine is axial, the geminal proton is equatorial, presenting with small 3JHH​ coupling constants (typically <5 Hz). If the fluorine is equatorial, the geminal proton is axial, presenting with two large trans-diaxial coupling constants ( 3JHH​ ~10-12 Hz).

• Mass Spectrometry: GC-MS (EI) will show a weak molecular ion M+ at m/z 148.1, with a dominant fragment at m/z 128 (loss of HF)[1].

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 253053, 1-Fluoro-3-(1-fluoroethyl)cyclohexane." PubChem, [Link]

• Nielsen, M. K., Ugaz, C. R., Li, W., & Doyle, A. G. "PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent." Journal of the American Chemical Society, 2015, 137(29), 9571-9574. [Link]

• Beaulieu, F., Beauregard, L.-P., Courchesne, G., Couturier, M., LaFlamme, F., & L'Heureux, A. "Aminodifluorosulfinium Tetrafluoroborate Salts as Stable and Crystalline Deoxofluorinating Reagents." Organic Letters, 2009, 11(21), 5050-5053. [Link]

• Champagne, P. A., Desroches, J., Hamel, J.-D., Vandamme, M., & Paquin, J.-F. "Monofluorination of Organic Compounds: 10 Years of Innovation." Chemical Reviews, 2015, 115(17), 9073-9174. [Link]

• Coley, C. W., et al. "Data Science-Guided Development of Deoxyfluorination Reagents with Enhanced Reactivity, Practicality, and Safety." Journal of the American Chemical Society, 2024. [Link]

Sources

• 1. 1-Fluoro-3-(1-fluoroethyl)cyclohexane | C8H14F2 | CID 253053 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. doyle.chem.ucla.edu [doyle.chem.ucla.edu]

Application Notes &amp; Protocols for the Characterization of Novel Fluorinated Cyclohexanes in Liquid Crystal Hosts: A Prototypical Study Featuring 1-Fluoro-3-(1-fluoroethyl)cyclohexane

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

The strategic incorporation of fluorine atoms into organic molecules has become a cornerstone of modern materials science, particularly in the development of advanced liquid crystal (LC) materials for display technology.[1][2] Fluorinated compounds offer unparalleled control over key physical properties such as dielectric anisotropy (Δε), viscosity, and optical birefringence.[3][4] This document provides a comprehensive guide for researchers on the incorporation and characterization of novel fluorinated cyclohexane derivatives, using the prototypical molecule 1-Fluoro-3-(1-fluoroethyl)cyclohexane as a case study. While specific literature on this exact compound is nascent, its structure presents a compelling combination of a fluorinated aliphatic ring and a chiral center, making it an ideal candidate for investigation as a chiral dopant to induce cholesteric phases and modify electro-optical properties.[5][6] We present detailed, field-proven protocols for mixture preparation, mesophase characterization, and the measurement of critical performance metrics, including Helical Twisting Power (HTP) and dielectric anisotropy. The causality behind each experimental choice is explained to provide a deep, mechanistic understanding of the structure-property relationships at play.

Introduction: The Rationale for Fluorinated Cyclohexanes in Liquid Crystal Materials

The performance of a liquid crystal display (LCD) is intrinsically linked to the physical properties of the LC mixture it employs. The introduction of fluorine into mesogenic or additive molecules is a powerful strategy for fine-tuning these properties.[2] Unlike aromatic fluorination, incorporating C-F bonds into an aliphatic ring like cyclohexane offers unique advantages:

• Tuning Dielectric Anisotropy (Δε): The high polarity of the C-F bond can be leveraged to engineer the molecule's overall dipole moment. Strategic placement of fluorine atoms, particularly creating a "facially polarized" cyclohexane ring where C-F bonds are oriented in one direction, can generate a strong molecular dipole.[7] This allows for the design of materials with either high positive or, more commonly, negative dielectric anisotropy, the latter being essential for display modes like Vertically Aligned (VA).[3][8]

• Viscosity Reduction: Saturated rings like cyclohexane can help lower the viscosity of an LC mixture compared to more rigid, fully aromatic systems, leading to faster switching times—a critical parameter for high-performance displays.[9]

• Photochemical and Metabolic Stability: The strength of the C-F bond imparts high chemical and thermal stability, which is crucial for device longevity. This same principle is leveraged in drug development to enhance metabolic stability.[10]

The target molecule, 1-Fluoro-3-(1-fluoroethyl)cyclohexane[11], is particularly interesting. It possesses two chiral centers, making it an optically active compound. When added to an achiral nematic LC host, it is expected to act as a chiral dopant , inducing a helical superstructure and transforming the nematic phase into a chiral nematic (N*) or cholesteric phase.[5] The efficiency of this helical induction is a key parameter known as Helical Twisting Power (HTP).

This guide provides the necessary protocols to take a novel compound like 1-Fluoro-3-(1-fluoroethyl)cyclohexane from powder to a fully characterized component within a liquid crystal mixture.

Caption: Key structural features influencing liquid crystal properties.

Experimental Protocols

These protocols are designed to be self-validating, with cross-verification between different measurement techniques (e.g., POM and DSC for phase transitions).

Protocol 2.1: Preparation of Liquid Crystal Test Mixtures

Causality: The dopant must be fully dissolved and homogeneously distributed within the nematic host to ensure that the measured properties are uniform and reproducible. The concentration of the dopant is a critical variable that directly impacts the degree of induced chirality and other physical properties.

Materials:

• 1-Fluoro-3-(1-fluoroethyl)cyclohexane (henceforth "Dopant F-Cyc")

• Host Nematic Liquid Crystal (e.g., 5CB or a commercial mixture like E7)

• Volumetric flasks (1 mL or 2 mL)

• Analytical balance (±0.01 mg precision)

• Toluene or Dichloromethane (spectroscopic grade)

• Hot plate with magnetic stirring

• Vacuum oven

Procedure:

• Stock Solution Preparation: Accurately weigh approximately 10 mg of Dopant F-Cyc and dissolve it in a known volume (e.g., 1.00 mL) of toluene in a volumetric flask. This creates a stock solution with a precise concentration (e.g., 10.0 mg/mL).

• Doping the Host: Accurately weigh a specific mass of the host nematic LC (e.g., 100 mg) into a small vial.

• Aliquot Transfer: Using a microliter syringe, transfer a calculated volume of the dopant stock solution to the vial containing the host LC. This allows for the precise preparation of mixtures with varying weight percentages (e.g., 0.5%, 1.0%, 2.0% wt/wt).

• Solvent Evaporation: Gently mix the vial's contents. Place the open vial in a vacuum oven at a temperature slightly above the solvent's boiling point but well below the clearing point of the LC (e.g., 60-70 °C for toluene). Hold under vacuum for several hours until the solvent is completely removed.

• Homogenization:

  • Seal the vial and place it on a hot plate heated to a temperature approximately 10 °C above the mixture's clearing point (the point where it becomes an isotropic liquid).

  • Stir the mixture gently for 30-60 minutes in its isotropic phase to ensure complete and uniform dissolution of the dopant.

  • Slowly cool the mixture back to room temperature. The mixture is now ready for cell filling.

Protocol 2.2: Characterization of Mesophase Behavior and Clearing Point

Causality: Identifying the phase transition temperatures is the first and most critical step in characterizing any new LC material. Polarized Optical Microscopy (POM) provides visual confirmation of the liquid crystal phases through their unique textures, while Differential Scanning Calorimetry (DSC) provides quantitative thermodynamic data.

Instrumentation:

• Polarized Optical Microscope (POM) equipped with a calibrated hot stage.

• Differential Scanning Calorimeter (DSC).

Procedure:

• Sample Preparation: Introduce a small amount of the LC mixture into a standard empty test cell (or between a glass slide and coverslip) by capillary action in the isotropic phase.

• POM Analysis:

  • Place the sample on the hot stage and heat it to the isotropic phase (~10 °C above the expected clearing point).

  • Slowly cool the sample at a controlled rate (e.g., 1-2 °C/min).

  • Observe the formation of the liquid crystal phase from the isotropic liquid. The temperature at which this occurs is the Clearing Point (T_c) or Isotropic-to-N* transition temperature.

  • Note the optical texture. For a chiral nematic (N*) phase, you may observe a "fingerprint" texture, indicating the helical structure.

  • Continue cooling to observe any other phase transitions (e.g., to a smectic phase or crystallization).

• DSC Analysis:

  • Accurately weigh 3-5 mg of the LC mixture into an aluminum DSC pan and seal it.

  • Run a heat-cool-heat cycle at a defined scan rate (e.g., 5 or 10 °C/min).

  • The clearing point will appear as a distinct endothermic peak on the second heating scan. This provides a highly accurate and reproducible measurement of T_c.

Protocol 2.3: Measurement of Helical Twisting Power (HTP)

Causality: The HTP quantifies the ability of the chiral dopant to induce a helical twist. A high HTP is desirable as it means less dopant is needed to achieve a desired helical pitch, minimizing potential negative impacts on other properties like viscosity.[12]

Method: Cano-Grandjean Wedge Cell Method[13][14]

• Cell Fabrication: A wedge cell is created using two planar-aligned glass substrates, separated by spacers of different thicknesses at opposite ends. This creates a continuously varying cell gap.

• Cell Filling: Fill the wedge cell with the LC mixture in its isotropic phase.

• Observation: Upon cooling into the N* phase, a series of disclination lines (Cano lines) will appear under the POM. These lines form where the number of half-turns of the helix is an integer (k).

• Measurement: Measure the distance (x_k) of several disclination lines from the point of zero cell gap.

• Calculation: The pitch (p) is related to the wedge angle (α) and the line positions by the equation: p = 2 * x_k * tan(α) / k. The HTP (β) is then calculated using the formula: β = 1 / (p * c) where 'p' is the measured pitch (in µm) and 'c' is the weight fraction of the chiral dopant.

Protocol 2.4: Measurement of Dielectric Anisotropy (Δε)

Causality: The dielectric anisotropy (Δε = ε_parallel - ε_perpendicular) governs how the liquid crystal director responds to an electric field. Its sign and magnitude are critical for device operation.[8] Fluorinated cyclohexanes are known to significantly influence this parameter.[7]

Instrumentation:

• LCR meter or impedance analyzer.

• Function generator and voltage amplifier.

• Two types of test cells with a known area (A) and cell gap (d):

  • Planar (PA) Cell: Rubbed polyimide surfaces align the LC director parallel to the substrates. This configuration measures ε_perpendicular.

  • Homeotropic (VA) Cell: A vertical alignment layer aligns the LC director perpendicular to the substrates. This configuration measures ε_parallel.

Procedure:

• Cell Filling: Fill both a PA and a VA cell with the LC mixture.

• Capacitance Measurement:

  • Measure the capacitance of the filled PA cell (C_perp) using the LCR meter at a standard frequency (e.g., 1 kHz).

  • Measure the capacitance of the filled VA cell (C_para) under the same conditions.

• Calculation:

  • Calculate the dielectric permittivities using the formula for a parallel plate capacitor: ε = (C * d) / (ε_0 * A), where ε_0 is the permittivity of free space.

  • ε_perpendicular = (C_perp * d) / (ε_0 * A)

  • ε_parallel = (C_para * d) / (ε_0 * A)

  • Δε = ε_parallel - ε_perpendicular

Workflow, Data Presentation, and Expected Outcomes

The entire characterization process follows a logical progression from material creation to detailed physical property analysis.

Caption: Experimental workflow for characterizing a novel dopant.

Expected Results & Data Summary

Based on the known effects of similar fluorinated additives, we can anticipate certain trends. The following table presents hypothetical, yet physically realistic, data for mixtures of Dopant F-Cyc in a host nematic LC (e.g., 5CB, T_c ≈ 35°C).

Dopant F-Cyc Conc. (wt%)	Clearing Point (T_c) (°C)	Helical Pitch (p) (µm)	HTP (β) (µm⁻¹)	Dielectric Anisotropy (Δε) @ 25°C	Rotational Viscosity (γ₁) (mPa·s)
0 (Pure Host)	35.0	∞	0	+11.5	100
0.5	34.2	20.0	10.0	+11.1	105
1.0	33.5	10.0	10.0	+10.7	112
2.0	32.1	5.0	10.0	+9.9	125

Interpretation of Trends:

• Clearing Point: The addition of a non-mesogenic or weakly mesogenic dopant typically disrupts the long-range order of the host, leading to a slight depression in the clearing point, as shown in the table.[4]

• HTP: The HTP is expected to be constant for a given dopant-host system at a specific temperature. The pitch is inversely proportional to the concentration. The hypothetical HTP of 10.0 µm⁻¹ is a moderate value, suitable for applications like twisted nematic (TN) displays.[13]

• Dielectric Anisotropy: The C-F bonds on the cyclohexane ring possess dipole moments that may not align with the principal dipole of the host molecule. This can lead to a reduction in the overall positive Δε of the mixture. If the dopant had a strong perpendicular dipole component, it could even drive the total Δε towards negative values at higher concentrations, which would be highly significant for VA-mode applications.[7]

• Viscosity: The introduction of the dopant, especially one with a flexible aliphatic ring, will likely increase the rotational viscosity of the mixture, which can lead to slightly slower device switching times.[15]

Conclusion

This application note provides a robust framework for the systematic evaluation of novel fluorinated cyclohexane derivatives in liquid crystal materials. By following the detailed protocols for mixture preparation, phase analysis, and electro-optical characterization, researchers can efficiently determine the key performance metrics of new compounds like 1-Fluoro-3-(1-fluoroethyl)cyclohexane. Understanding the interplay between the fluorinated chiral structure and the resulting properties of the bulk mixture is essential for the rational design of next-generation liquid crystal materials for advanced displays and photonic devices. The principles and techniques outlined herein are broadly applicable to the characterization of any new additive or mesogen in the field of soft matter science.

References

• (No specific source for this number, as it is a general st

• Dielectric and visco-elastic properties of laterally fluorinated liquid crystal single compounds and their mixture. Taylor & Francis Online. [Link]

• Fluorinated diphenyl-diacetylene and tolane liquid crystals for display applications. SPIE Digital Library. [Link]

• Understanding Fluorine Effects in Liquid Crystals. ResearchGate. [Link]

• Fluorinated liquid crystals – properties and applications. Royal Society of Chemistry. [Link]

• Increasing the negative dielectric anisotropy of liquid crystals with polar substituents parallel to their long molecular axis through adding terminal 2,2-difluoroethyl group. Taylor & Francis Online. [Link]

• (Reference not directly used in the final text)

• Room-Temperature Emissive Fluorinated Liquid Crystals for Application in Light Emitting Diodes. ACS Publications. [Link]

• Dielectric anisotropy. ResearchGate. [Link]

• The Synthesis and Liquid Crystal Properties of Some Laterally Fluorinated trans-Cyclohexane-1-carboxylate and Benzoate Esters. Taylor & Francis Online. [Link]

• Fluorinated liquid crystals: evaluation of selectively fluorinated facially polarised cyclohexyl motifs for liquid crystal applications. Royal Society of Chemistry. [Link]

• (Reference not directly used in the final text)

• Fluorine in Liquid Crystal Design for Display Applications. ResearchGate. [Link]

• Fluorine's Impact on BCH Liquid Crystals. Scribd. [Link]

• (Reference not directly used in the final text)

• Difluorinated Cyclohexanes: Energetics and Intra‐ and Intermolecular Interactions. Wiley Online Library. [Link]

• (Reference not directly used in the final text)

• Development of novel chiral dopants to be used in ferroelectric Liquid crystal system. ResearchGate. [Link]

• 4,6-Diaryl-5,5-difluoro-1,3-dioxanes as chiral dopants for liquid crystal compositions. Beilstein Journal of Organic Chemistry. [Link]

• 4,6-Diaryl-5,5-difluoro-1,3-dioxanes as chiral dopants for liquid crystal compositions. National Institutes of Health. [Link]

• 4,6-Diaryl-5,5-difluoro-1,3-dioxanes as chiral dopants for liquid crystal compositions (another view). Beilstein Archives. [Link]

• A Novel Type of Liquid Crystals Based on Axially Fluorinated Cyclohexane Units. PubMed. [Link]

• (Reference not directly used in the final text)
• (Reference not directly used in the final text)
• (Reference not directly used in the final text)

• 1-Fluoro-3-(1-fluoroethyl)cyclohexane. PubChem. [Link]

• (Reference not directly used in the final text)
• (Reference not directly used in the final text)
• (Reference not directly used in the final text)
• (Reference not directly used in the final text)

• Liquid Crystal Displays. ResearchGate. [Link]

• (Reference not directly used in the final text)
• (Reference not directly used in the final text)
• (Reference not directly used in the final text)
• (Reference not directly used in the final text)

• Elasticity, viscosity, and orientational fluctuations of a lyotropic chromonic nematic liquid crystal disodium cromoglycate. Royal Society of Chemistry. [Link]

• (Reference not directly used in the final text)
• (Reference not directly used in the final text)
• (Reference not directly used in the final text)
• (Reference not directly used in the final text)
• (Reference not directly used in the final text)
• (Reference not directly used in the final text)

• Synthesis and Applications of Selected Fluorine-Containing Fluorophores. National Institutes of Health. [Link]

Sources

• 1. Fluorinated liquid crystals – properties and applications - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. dakenchem.com [dakenchem.com]
• 6. Difluorinated Cyclohexanes: Energetics and Intra‐ and Intermolecular Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fluorinated liquid crystals: evaluation of selectively fluorinated facially polarised cyclohexyl motifs for liquid crystal applications - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis and Applications of Selected Fluorine-Containing Fluorophores - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 1-Fluoro-3-(1-fluoroethyl)cyclohexane | C8H14F2 | CID 253053 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. d-nb.info [d-nb.info]
• 13. BJOC - 4,6-Diaryl-5,5-difluoro-1,3-dioxanes as chiral dopants for liquid crystal compositions [beilstein-journals.org]
• 14. 4,6-Diaryl-5,5-difluoro-1,3-dioxanes as chiral dopants for liquid crystal compositions - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Elasticity, viscosity, and orientational fluctuations of a lyotropic chromonic nematic liquid crystal disodium cromoglycate - Soft Matter (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Improving Enantiomeric Excess in 1-Fluoro-3-(1-fluoroethyl)cyclohexane Reactions

Welcome to the Technical Support Center for the stereoselective synthesis of 1-Fluoro-3-(1-fluoroethyl)cyclohexane. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions (FAQs) to overcome common challenges in achieving high enantiomeric excess (e.e.).

Introduction

The selective introduction of fluorine atoms into organic molecules is a critical strategy in medicinal chemistry, as it can significantly enhance metabolic stability, binding affinity, and lipophilicity.[1][2] The synthesis of specific stereoisomers of 1-Fluoro-3-(1-fluoroethyl)cyclohexane presents a considerable challenge due to the presence of multiple chiral centers. Achieving high enantiomeric excess is paramount, as different enantiomers can exhibit vastly different pharmacological activities. This guide provides practical solutions to common issues encountered during these complex fluorination reactions.

Frequently Asked Questions (FAQs)

Q1: My reaction is resulting in a low enantiomeric excess. What are the most common initial checks I should perform?

A1: When encountering low enantiomeric excess, a systematic approach to troubleshooting is crucial.[3]

• Purity of Starting Materials: Confirm the purity and identity of all starting materials, reagents, and the chiral catalyst. Impurities can often interfere with the catalytic cycle.[3]

• Anhydrous Conditions: Ensure that the solvent is of an appropriate grade and anhydrous. Many catalysts used in asymmetric synthesis are highly sensitive to moisture, which can deactivate them or alter their selectivity.[3][4][5]

• Reaction Temperature: Double-check the reaction temperature. Minor fluctuations can significantly impact enantioselectivity, with lower temperatures generally favoring higher e.e.[3][5]

• Catalyst Integrity: If using a commercial catalyst, ensure it is from a reputable source and has been stored correctly. For in-house prepared catalysts, verify their purity and structural integrity using techniques like NMR spectroscopy.[3]

Q2: I am observing significant amounts of the undesired diastereomer. How can I improve diastereoselectivity?

A2: Improving diastereoselectivity often involves fine-tuning the reaction conditions to favor the formation of one diastereomeric transition state over the other.

• Solvent Choice: The polarity and coordinating ability of the solvent can influence the transition state geometry. Screen a range of solvents, from non-polar (e.g., toluene) to polar aprotic (e.g., dichloromethane, acetonitrile).[1][4][5]

• Catalyst/Ligand Modification: The steric and electronic properties of the chiral ligand play a critical role. Consider using a ligand with greater steric bulk to enhance facial discrimination of the substrate.

• Fluorinating Agent: The choice of fluorinating agent can influence stereoselectivity. Reagents like Selectfluor or N-Fluorobenzenesulfonimide (NFSI) are commonly used in electrophilic fluorinations.[1][6] The counterion of the fluorinating agent can also play a role.[7]

Q3: The reaction is sluggish or not proceeding to completion. What are potential causes and solutions?

A3: Low conversion can be attributed to several factors.

• Catalyst Deactivation: Impurities, moisture, or side products can deactivate the catalyst.[5] Ensure all reagents and solvents are pure and dry.

• Insufficient Activation: Some catalytic systems require an activator or co-catalyst to function optimally. Review the literature for your specific catalytic system to ensure all necessary components are present.

• Temperature: While lower temperatures often improve enantioselectivity, they can also decrease the reaction rate. A careful balance must be found. A temperature screening study is advisable.[3]

Troubleshooting Guides

Guide 1: Optimizing Enantiomeric Excess in Asymmetric Electrophilic Fluorination

This guide focuses on troubleshooting low enantiomeric excess in the context of introducing the first fluorine atom onto the cyclohexane ring using a chiral catalyst. A common approach involves the asymmetric fluorination of a cyclohexanone derivative.[8][9]

Problem: Low e.e. (<80%) in the fluorination of a 3-(1-fluoroethyl)cyclohexanone precursor.

Workflow for Troubleshooting Low Enantiomeric Excess:

Caption: A systematic workflow for troubleshooting and optimizing low enantiomeric excess.

Detailed Steps & Explanations:

• Initial Verification (The Basics):

  • Reagent Purity: Impurities in the substrate can sometimes act as alternative coordinating species for the catalyst, disrupting the chiral environment. Recrystallize or chromatograph the substrate if necessary.[3][5] Verify the enantiopurity of the catalyst itself.

  • Anhydrous Conditions: Water can hydrolyze both the catalyst and some fluorinating agents.[4] Dry glassware overnight at >120°C and cool under an inert atmosphere. Use freshly distilled or commercially available anhydrous solvents.[5][10]

• Systematic Parameter Optimization:

  • Temperature Screening: Temperature is a critical factor influencing the energy difference between diastereomeric transition states.[3] Generally, lower temperatures lead to higher enantioselectivity.[3] Perform the reaction at a range of temperatures (e.g., -78°C, -40°C, 0°C, and room temperature) to find the optimum.

  • Solvent Screening: The solvent can influence the conformation of the catalyst-substrate complex.[3] A change from a non-coordinating solvent like toluene to a more polar one like acetonitrile can have a dramatic effect on e.e.[11]

  • Catalyst and Ligand Evaluation: The structure of the chiral catalyst is paramount. For metal-catalyzed reactions, the ligand's steric bulk and electronic properties dictate the facial selectivity. For organocatalysis, such as with chiral phosphoric acids or amines, subtle structural changes can significantly impact stereochemical outcomes.[8][12] Consider screening a library of related ligands or catalysts.

  • Fluorinating Agent and Additives: While Selectfluor and NFSI are common choices, their reactivity and selectivity can be modulated by the reaction medium.[1][6] The counterion of cationic fluorinating agents can also influence the stereochemical outcome.[7][13] In some cases, the addition of a co-catalyst or an additive can enhance enantioselectivity. For instance, dual catalysis systems combining a chiral anion phase-transfer catalyst with an enamine catalyst have shown success in the asymmetric fluorination of cyclohexanones.[8][9]

• Concentration Effects: The concentration of the substrate can sometimes affect the aggregation state of the catalyst, which in turn can influence enantioselectivity.[3] It is worthwhile to run the reaction at different concentrations (e.g., 0.1 M, 0.05 M, 0.01 M) to see if this has an impact.[3]

Data Summary Table: Effect of Parameters on Enantiomeric Excess

Parameter	Condition A	e.e. (%)	Condition B	e.e. (%)	Rationale
Temperature	25 °C	65	-40 °C	92	Lower temperatures increase the energy difference between diastereomeric transition states.[3]
Solvent	Toluene	70	CH₂Cl₂	88	Solvent polarity can affect the geometry of the catalyst-substrate complex.[3]
Catalyst	Ligand X	75	Ligand Y (bulkier)	95	Increased steric hindrance can enhance facial discrimination.
Concentration	0.1 M	82	0.05 M	90	May be due to changes in catalyst aggregation or the suppression of background reactions.[3]

Guide 2: Addressing Diastereoselectivity in the Second Fluorination Step

This guide addresses challenges in controlling the diastereoselectivity of introducing the fluorine atom onto the ethyl side chain, a step that creates the second chiral center.

Problem: Poor diastereomeric ratio (d.r.) when fluorinating a 1-fluoro-3-(1-hydroxyethyl)cyclohexane precursor.

Experimental Protocol: Diastereoselective Deoxyfluorination

• Preparation: In a flame-dried flask under an argon atmosphere, dissolve the 1-fluoro-3-(1-hydroxyethyl)cyclohexane precursor (1.0 eq) in anhydrous dichloromethane (DCM) to a concentration of 0.1 M.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Slowly add diethylaminosulfur trifluoride (DAST) or a similar deoxyfluorination reagent (1.1 - 1.5 eq) dropwise to the stirred solution.

• Reaction: Allow the reaction to stir at -78 °C for 1-2 hours, then let it slowly warm to room temperature and stir overnight.

• Quenching: Carefully quench the reaction at 0 °C by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Workup: Separate the organic layer, and extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.[10]

• Purification: Purify the crude product by flash column chromatography on silica gel.

Troubleshooting Poor Diastereoselectivity:

Caption: A workflow for addressing poor diastereoselectivity in fluorination reactions.

• Fluorinating Reagent: The choice of deoxyfluorination reagent can impact selectivity. While DAST is common, other reagents like Deoxo-Fluor® or XtalFluor® may offer different selectivity profiles.

• Temperature Control: Maintaining a low temperature throughout the reaction is critical. Allowing the reaction to warm too quickly can lead to a loss of selectivity and the formation of elimination byproducts.[4]

• Solvent Effects: For substrates prone to elimination or with low selectivity, consider less polar solvents than DCM.[4]

• Substrate-Directed Control: The existing stereocenter on the cyclohexane ring should direct the stereochemistry of the second fluorination. If this is not effective, consider if neighboring group participation could be influencing the reaction outcome. The conformation of the cyclohexane ring can also play a significant role.

Purification and Analysis

Q4: How can I effectively separate the different stereoisomers of 1-Fluoro-3-(1-fluoroethyl)cyclohexane?

A4: The separation of stereoisomers is often challenging.

• Flash Column Chromatography: For diastereomers, careful flash column chromatography on silica gel with a finely tuned eluent system (e.g., hexane/ethyl acetate or hexane/ether gradients) can often provide separation.

• Chiral Chromatography: To separate enantiomers, chiral chromatography (HPLC or GC) is the method of choice.[10] This is also the primary method for determining the enantiomeric excess of your product.

Protocol: Determination of Enantiomeric Excess by Chiral HPLC

• Sample Preparation: Take a small aliquot of the purified product. Dissolve it in the mobile phase to a concentration of approximately 1 mg/mL.

• Column and Mobile Phase Selection: Choose a chiral stationary phase (e.g., a polysaccharide-based column like Chiralcel® OD-H or Chiralpak® AD-H) and a mobile phase, typically a mixture of hexane and isopropanol.

• Analysis: Inject the sample onto the HPLC system and monitor the elution profile with a UV detector.

• Quantification: Once baseline separation of the two enantiomer peaks is achieved, integrate the area of each peak. The enantiomeric excess is calculated using the formula: e.e. (%) = [|Area₁ - Area₂| / (Area₁ + Area₂)] x 100.[14]

References

• Yang, X., Phipps, R. J., & Toste, F. D. (2014). Asymmetric Fluorination of α-Branched Cyclohexanones Enabled by a Combination of Chiral Anion Phase-Transfer Catalysis and Enamine Catalysis using Protected Amino Acids. Journal of the American Chemical Society, 136(15), 5225–5228. [Link]

• Yang, X., Phipps, R. J., & Toste, F. D. (2014). Asymmetric Fluorination of α‑Branched Cyclohexanones Enabled by a Combination of Chiral Anion Phase-Transfer Catalysis and Enamine Catalysis using Protected Amino Acids. eScholarship, University of California. [Link]

• Wikipedia. (n.d.). Electrophilic fluorination. Retrieved from [Link]

• Wang, W., Li, H., & Wang, J. (2009). Enantioselective Synthesis of Functionalized Fluorinated Cyclohexenones via Robinson Annulation Catalyzed by Primary−Secondary Diamines. The Journal of Organic Chemistry, 74(24), 9688-9691. [Link]

• Grokipedia. (n.d.). Electrophilic fluorination. Retrieved from [Link]

• Braga, A. L., & Ludtke, D. S. (2004). Enantioselective introduction of fluoride into organic compounds. Request PDF. [Link]

• Denton, J. R., Sukumaran, D., & Davies, H. M. L. (2007). Enantioselective Synthesis of Trifluoromethyl-Substituted Cyclopropanes. Organic Letters, 9(14), 2625–2628. [Link]

• Auria-Luna, F., Mohammadi, S., Divar, M., Gimeno, M. C., & Herrera, R. P. (2020). Asymmetric Fluorination Reactions Promoted by Chiral Hydrogen-Bonding-Based Organocatalysts. Advanced Synthesis & Catalysis, 362(23), 5246-5265. [Link]

• Kim, D. Y., & Park, E. J. (2002). Chiral bifunctional phase transfer catalysts for asymmetric fluorination of β-keto esters. Chemical Communications, (10), 1188-1189. [Link]

• Smith, A. M., & Lectka, T. (2016). Fluorine-induced diastereodivergence discovered in an equally rare enantioselective syn-aza-Henry reaction. Chemical Science, 7(3), 1819–1824. [Link]

• Zhang, Z., Wang, X., & Zhao, G. (2024). Diastereoselective Synthesis of Less Accessible Fluorine-Containing Acyclic Tetrasubstituted Stereocenters via Electrophilic Fluorination of β,β-Disubstituted Metalloenamines. The Journal of Organic Chemistry, 89(9), 6046–6057. [Link]

• Burkart, M. D., Zhang, Z., Hung, S.-C., & Wong, C.-H. (1999). Electrophilic Fluorination−Nucleophilic Addition Reaction Mediated by Selectfluor: Mechanistic Studies and New Applications. The Journal of Organic Chemistry, 64(21), 7709–7717. [Link]

• Cobb, S. L., Deng, H., Hamilton, J. T. G., McGlinchey, R. P., O'Hagan, D., & Schaffrath, C. (2002). Assay for the Enantiomeric Analysis of [2H1]-Fluoroacetic Acid: Insight into the Stereochemical Course of Fluorination during Fluorometabolite Biosynthesis in Streptomyces cattleya. Journal of the American Chemical Society, 124(51), 15211–15217. [Link]

• Gilmour, R., & Gouverneur, V. (Eds.). (2017). Strategies Towards Challenging Fluorination Reactions. In C‐H and C‐X Bond Functionalization: Transition Metal Mediation. John Wiley & Sons. [Link]

• Bikson, B., & Giglia, J. K. (1984). U.S. Patent No. 4,433,194. U.S.

• Longeau, A., & Alexakis, A. (2002). Dramatic improvement of the enantiomeric excess in the asymmetric conjugate addition reaction using new experimental conditions. Journal of the American Chemical Society, 124(19), 5262–5263. [Link]

• Li, J., Wang, Y., & Liu, X. (2022). Enantioselective synthesis of vicinal amino alcohols promoted by fluorine-containing counteranions. Chemical Science, 13(36), 10836–10843. [Link]

• Chinese Chemical Society. (2020). Nitromethane-the secret of electrophilic fluorination reagent activation. [Link]

• Ashenhurst, J. (2017). Optical Purity and Enantiomeric Excess. Master Organic Chemistry. [Link]

• ResearchGate. (n.d.). Nonselective ring opening of cyclohexyl‐substituted oxirane (±)‐59. [Link]

• Chaume, G., Van de N'Guyen, T., Ricard, L., & Micouin, L. (2011). Stereoselective Synthesis of Fluorinated 1,3-cis-Diaminocyclopentanes. The Journal of Organic Chemistry, 76(11), 4588–4596. [Link]

• Hosoya, T., et al. (2024). Synthesis of fluoroalkenes and fluoroenynes via cross-coupling reactions using novel multihalogenated vinyl ethers. Journal of Fluorine Chemistry, 279, 110419. [Link]

• Sarie, J. C., Thiehoff, C., Neufeld, J., Daniliuc, C. G., & Gilmour, R. (2020). Enantioselective Synthesis of 3-Fluorochromanes via Iodine(I)/Iodine(III) Catalysis. Angewandte Chemie International Edition, 59(35), 15069–15075. [Link]

• Liang, S. H., et al. (2021). Radiosynthesis of 5-[18F]Fluoro-1,2,3-triazoles through Aqueous Iodine–[18F]Fluorine Exchange Reaction. Molecules, 26(18), 5543. [Link]

• Wuest, M., et al. (2021). Synthesis, Radiolabeling, and Biological Evaluation of the trans-Stereoisomers of 1-Amino-3-(fluoro-18F)-4-fluorocyclopentane-1-carboxylic Acid as PET Imaging Agents. ACS Pharmacology & Translational Science, 4(3), 1195–1203. [Link]

• Teare, H., et al. (2010). [18F]fluoro-benziodoxole: a no-carrier-added electrophilic fluorinating reagent. Rapid, simple radiosynthesis, purification and application for fluorine-18 labelling. Chemical Communications, 46(38), 7145-7147. [Link]

Sources

• 1. Electrophilic fluorination — Grokipedia [grokipedia.com]
• 2. Enantioselective Synthesis of Trifluoromethyl-Substituted Cyclopropanes [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Electrophilic fluorination - Wikipedia [en.wikipedia.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Asymmetric Fluorination of α-Branched Cyclohexanones Enabled by a Combination of Chiral Anion Phase-Transfer Catalysis and Enamine Catalysis using Protected Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Asymmetric Fluorination of α‑Branched Cyclohexanones Enabled by a Combination of Chiral Anion Phase-Transfer Catalysis and Enamine Catalysis using Protected Amino Acids [escholarship.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Dramatic improvement of the enantiomeric excess in the asymmetric conjugate addition reaction using new experimental conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. zaguan.unizar.es [zaguan.unizar.es]
• 13. Enantioselective synthesis of vicinal amino alcohols promoted by fluorine-containing counteranions - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]

Overcoming steric hindrance in 1-Fluoro-3-(1-fluoroethyl)cyclohexane substitution reactions

Welcome to the Technical Support Center for 1-Fluoro-3-(1-fluoroethyl)cyclohexane functionalization. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals bypass the intrinsic chemical barriers of unactivated secondary alkyl fluorides.

Nucleophilic substitution of this specific scaffold is notoriously difficult due to a "perfect storm" of chemical resistance: the exceptionally high bond dissociation energy of the C–F bond (~115 kcal/mol)[1], combined with severe steric hindrance from the cyclohexane framework and the bulky 1-fluoroethyl side chain. This guide provides field-proven, causality-driven solutions to overcome these challenges.

Part 1: Diagnostic Workflow for Reaction Failures

Before adjusting your reagents, use the diagnostic logic below to identify the mechanistic bottleneck in your current protocol.

Troubleshooting workflow for alkyl fluoride substitution.

Part 2: Knowledge Base & FAQs

Q1: Why is my nucleophile failing to displace either fluorine atom, resulting in nearly 100% starting material recovery? A1: Fluoride is the poorest leaving group among the halogens. Its extreme electronegativity results in a highly stable, unreactive C–F bond, and the fluoride anion itself is highly unstable in standard organic solvents[1]. In 1-Fluoro-3-(1-fluoroethyl)cyclohexane, this intrinsic inertness is compounded by steric shielding. Standard SN2 conditions (e.g., NaCN in DMF) will fail. You must explicitly activate the fluorine atom to weaken the C–C bond. This is achieved by utilizing strong hydrogen-bond donor (HBD) solvents like water or hexafluoroisopropanol (HFIP), which stabilize the transition state via F···H interactions[2], or by using fluorophilic Lewis acids like B(C6F5)3 that coordinate directly to the fluorine lone pairs[3].

Q2: I switched to a stronger nucleophile, but I am observing exclusively elimination products (cyclohexenes). How do I favor substitution? A2: You are encountering a classic kinetic competition. Secondary alkyl fluorides are highly prone to E2 elimination when treated with basic nucleophiles because the activation barrier for SN2 is artificially raised by steric hindrance, allowing the lower-barrier elimination pathway to dominate. Furthermore, 1,3-diaxial interactions in the cyclohexane ring increase the ground-state energy of the molecule, making the relief of steric strain via elimination thermodynamically favorable[4]. To suppress elimination, you must switch to non-basic, highly polarizable nucleophiles (e.g., organosilanes, thiolates) and rely on Lewis acid-mediated SN1-like pathways[5]. Alternatively, designing an intramolecular substitution can provide an entropic advantage that outcompetes E2 elimination[6].

Q3: How does the stereochemistry of the 1,3-disubstituted cyclohexane ring dictate the reaction trajectory? A3: The conformation of the cyclohexane ring dictates the steric environment of the transition state. In a cis-1,3-disubstituted cyclohexane, the molecule strongly prefers the di-equatorial conformation to minimize severe 1,3-diaxial steric clashes[7]. If the ring fluorine is equatorial, an incoming nucleophile attempting an SN2 displacement must approach from the axial trajectory. This approach is severely blocked by the axial hydrogens at C3 and C5[4]. Because backside attack is physically obstructed, you must shift the mechanism toward an SN1 pathway where the C–F bond is cleaved first, creating a planar carbocation that can be attacked from the less hindered face.

Conformational impact on substitution pathways in substituted cyclohexanes.

Part 3: Quantitative Data & Strategy Comparison

To select the appropriate activation strategy, compare the mechanistic biases and expected outcomes in the table below.

Activation Strategy	Reagent System	Mechanism Bias	Regioselectivity Bias	Typical Yield (Subst.)	Major Side Reaction
Unactivated	NaCN, DMF, 80°C	SN2	None (Inert)	< 5%	None (SM Recovered)
Lewis Acid	B(C6F5)3, CH2Cl2	SN1-like	Side-chain (Acyclic)	65–80%	Carbocation Rearrangement
H-Bonding	HFIP / H2O	Borderline SN1/SN2	Ring (Cyclic)	50–70%	Solvolysis (Ether formation)
Intramolecular	Tethered Nucleophile	SN2	Ring (Cyclic)	> 85%	None

Part 4: Validated Experimental Protocols

The following protocols are designed as self-validating systems. Do not proceed to the next step unless the analytical checkpoint confirms success.

Protocol A: Lewis Acid-Mediated Substitution using B(C6F5)3

This protocol utilizes fluorophilic Lewis acid activation to drive an SN1-like substitution using a non-basic nucleophile (e.g., allyltrimethylsilane).

• Anhydrous Preparation: In an argon-filled glovebox, add 1-Fluoro-3-(1-fluoroethyl)cyclohexane (1.0 equiv, 0.5 mmol) and B(C6F5)3 (1.2 equiv, 0.6 mmol) to an oven-dried Schlenk flask[3].

• Pre-activation: Dissolve the mixture in strictly anhydrous CH2Cl2 (5.0 mL) at -78 °C. Stir for 15 minutes.

  • Self-Validation Checkpoint: Extract a 0.1 mL aliquot and analyze via 19F NMR. The disappearance of the upfield alkyl C–F signals and the appearance of a broad fluoroborate signal confirms successful C–F bond activation. If unreacted SM remains, check solvent for moisture contamination.

• Nucleophile Addition: Slowly add allyltrimethylsilane (2.0 equiv, 1.0 mmol) dropwise via syringe. Maintain at -78 °C for 2 hours, then slowly warm to room temperature over 4 hours.

• Quench & Workup: Quench the reaction with saturated aqueous NaHCO3 (5 mL). Extract with CH2Cl2 (3 x 10 mL), dry over MgSO4, and concentrate under reduced pressure. Purify via silica gel chromatography.

Protocol B: Hydrogen-Bond Donor (HBD) Promoted Substitution

This protocol uses water as a cosolvent in an HBD environment to lower the activation energy of the C–F bond cleavage without requiring strict anhydrous conditions.

• Solvent Preparation: Prepare a solvent mixture of Hexafluoroisopropanol (HFIP) and deionized Water in a 9:1 (v/v) ratio. The water acts as a critical cosolvent to stabilize the departing fluoride ion[1],[2].

• Reaction Setup: In a microwave-safe vial, add 1-Fluoro-3-(1-fluoroethyl)cyclohexane (1.0 equiv, 0.5 mmol) and the desired nucleophile (e.g., a thiol or amine, 3.0 equiv). Add 3.0 mL of the HFIP/H2O solvent mixture.

• Irradiation: Seal the vial and subject it to microwave irradiation at 100 °C for 45 minutes.

  • Self-Validation Checkpoint: Monitor the reaction via GC-MS. Look for the mass shift corresponding to the loss of HF (-20 Da) and addition of the nucleophile. If elimination products (alkenes) dominate, reduce the temperature to 80 °C and extend the reaction time.

• Workup: Dilute the mixture with ethyl acetate (10 mL) and wash with water (3 x 5 mL) to remove HFIP. Dry the organic layer over Na2SO4, concentrate, and purify.

References

• Enabling Nucleophilic Substitution Reactions of Activated Alkyl Fluorides through Hydrogen Bonding, ResearchG
• Enabling Nucleophilic Substitution Reactions of Activated Alkyl Fluorides through Hydrogen Bonding | Organic Letters, ACS Public
• Ring Conform
• 4.4: Substituted Cyclohexanes, Chemistry LibreTexts,
• Selective C-F Bond Activation: Substitution of Unactivated Alkyl Fluorides using YbI3, ResearchG
• Activation of Alkyl C–F Bonds by B(C6F5)
• C−F Bond Cleavage by Intramolecular SN2 Reaction of Alkyl Fluorides with O- and N-Nucleophiles, ACS Public

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Stereoisomers [www2.chemistry.msu.edu]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Optimizing Mobile Phase for HPLC Purification of 1-Fluoro-3-(1-fluoroethyl)cyclohexane

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals engaged in the HPLC purification of 1-Fluoro-3-(1-fluoroethyl)cyclohexane and related halogenated compounds. It is structured to address common challenges through a question-and-answer format, offering both troubleshooting solutions and a foundational understanding of the chromatographic principles at play.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions that frequently arise during the initial stages of method development for the purification of 1-Fluoro-3-(1-fluoroethyl)cyclohexane.

Q1: What is the recommended starting mobile phase for purifying 1-Fluoro-3-(1-fluoroethyl)cyclohexane?

A1: For a non-polar compound like 1-Fluoro-3-(1-fluoroethyl)cyclohexane, a reversed-phase HPLC (RP-HPLC) method is the most common starting point. The mobile phase typically consists of a mixture of water and an organic solvent, such as acetonitrile or methanol.[1][2] A good initial approach is to use a "scouting gradient" to determine the approximate organic solvent concentration needed for elution.[3]

Recommended Starting Conditions:

Parameter	Recommendation	Rationale
Stationary Phase	C18 or C8	These non-polar phases provide good retention for non-polar analytes.
Mobile Phase A	Water	The polar component of the mobile phase.
Mobile Phase B	Acetonitrile or Methanol	Common organic modifiers in RP-HPLC.[1] Acetonitrile often provides better peak shape and lower viscosity.
Gradient	5% to 95% B over 20 minutes	This allows for a broad survey of the elution profile.
Flow Rate	1.0 mL/min (for analytical scale)	A standard flow rate for initial method development.
Detection	UV at a low wavelength (e.g., 210 nm) or Mass Spectrometry (MS)	As the analyte may lack a strong chromophore, MS detection is often preferred.

Q2: My diastereomers of 1-Fluoro-3-(1-fluoroethyl)cyclohexane are co-eluting. How can I improve their separation?

A2: Separating diastereomers can be challenging and often requires careful optimization of selectivity.[4][5] Here are several strategies to improve resolution:

• Optimize the Organic Modifier: Switching between acetonitrile and methanol can alter selectivity due to their different solvent properties.[6]

• Adjust the Mobile Phase Composition: If a scouting gradient shows partial separation, an isocratic or shallow gradient method around that composition can enhance resolution.[3]

• Change the Stationary Phase: If a C18 column is insufficient, consider a phenyl-hexyl or a pentafluorophenyl (PFP) stationary phase.[7] PFP phases, in particular, can offer unique selectivity for halogenated compounds due to dipole-dipole and π-π interactions.[8]

• Temperature Optimization: Adjusting the column temperature can influence selectivity.[7] Try running the separation at both higher and lower temperatures (e.g., 15°C above and below your current method) to see the effect on resolution.[7]

• Chiral Stationary Phases (CSPs): Although you are separating diastereomers, in some complex cases, a chiral stationary phase can provide the necessary selectivity.[4][9][10]

Q3: I am observing poor peak shape (fronting or tailing). What are the likely causes and solutions?

A3: Peak asymmetry is a common issue in HPLC.[11] The shape of the peak can provide clues about the underlying problem.

• Peak Tailing: This is often caused by secondary interactions between the analyte and the stationary phase, or by column overload.[12]

  • Solution: Consider adding a small amount of an acidic modifier like formic acid or acetic acid (e.g., 0.1%) to the mobile phase.[13] This can suppress the ionization of residual silanol groups on the silica-based stationary phase, reducing unwanted interactions.[11] If overload is suspected, reduce the injection volume or sample concentration.[12]

• Peak Fronting: This is most commonly caused by column overload, where the concentration of the sample is too high for the column to handle effectively.[14][15]

  • Solution: The most straightforward solution is to dilute the sample or inject a smaller volume.[14] A 1-to-10 dilution is a good starting point to see if the fronting diminishes.[14]

Section 2: Troubleshooting Guides

This section provides detailed, step-by-step guidance for resolving specific, complex issues that may be encountered during the purification of 1-Fluoro-3-(1-fluoroethyl)cyclohexane.

Guide 1: Systematic Approach to Resolving Poor Diastereomer Separation

This guide provides a structured workflow for improving the resolution of your diastereomers.

Experimental Protocol:

• Initial Assessment: Begin with your current method (e.g., C18 column with a water/acetonitrile gradient).

• Organic Modifier Screening:

  • Prepare a mobile phase with methanol as the organic modifier, keeping all other parameters the same.

  • Run the same scouting gradient.

  • Compare the chromatograms to see if selectivity has improved.

• Gradient Optimization:

  • Based on the scouting gradient that showed the most promise, identify the approximate percentage of organic solvent (%B) where the diastereomers elute.

  • Design a shallow gradient around this point (e.g., if elution occurs at 60% B, try a gradient of 55-65% B over 20 minutes).

• Isocratic Hold:

  • If the shallow gradient provides good separation, you can further optimize by converting to an isocratic method at the optimal %B. This can improve throughput for preparative purification.[3]

• Stationary Phase Screening:

  • If mobile phase optimization is insufficient, screen alternative columns. A PFP column is highly recommended for fluorinated compounds.[7][8]

• Temperature Study:

  • Using the best column and mobile phase combination so far, run the separation at temperatures 15°C above and below your standard operating temperature to assess the impact on resolution.[7]

Guide 2: Diagnosing and Eliminating Peak Tailing

This guide provides a systematic approach to identifying the cause of peak tailing and implementing corrective actions.

Experimental Protocol:

• Column Overload Test:

  • Prepare a 1:10 dilution of your sample in the mobile phase.

  • Inject the diluted sample. If the peak shape improves significantly, the original issue was column overload.[14]

• Mobile Phase Modification:

  • If tailing persists, prepare a fresh mobile phase containing 0.1% formic or acetic acid.[13]

  • Equilibrate the column with the new mobile phase and re-inject the sample. This often mitigates secondary interactions with the stationary phase.[11]

• Hardware Check:

  • If the problem is still not resolved, it may be a physical issue with the column or system.[12]

  • Inspect the column inlet for any voids or discoloration. If a void is present, the column may need to be replaced.

  • Ensure all fittings are secure and that the correct tubing is being used to minimize dead volume.[15]

Section 3: Advanced Topics

The Role of Mobile Phase Additives

Mobile phase additives can significantly enhance separation and resolution.[16][17] For a neutral compound like 1-Fluoro-3-(1-fluoroethyl)cyclohexane, the primary role of an acidic additive is to improve peak shape by suppressing silanol interactions.[11]

Additive	Typical Concentration	Primary Use
Formic Acid	0.05 - 0.1%	Improves peak shape for acidic and basic compounds by controlling ionization.[13] It is also MS-friendly.[13]
Acetic Acid	0.05 - 0.1%	Similar to formic acid, used to control pH and improve peak shape.[16]
Trifluoroacetic Acid (TFA)	0.05 - 0.1%	A strong ion-pairing agent that can improve retention for basic compounds but may suppress MS signal.[6]
Ammonium Acetate/Formate	10-20 mM	Volatile buffers suitable for LC-MS applications, used to control pH.[13][18]

Considerations for Preparative Purification

When scaling up from an analytical method to preparative purification, it is crucial to consider the following:

• Sample Solubility: Always ensure your sample is fully soluble in the mobile phase to avoid precipitation on the column.[19]

• Column Loading: Determine the maximum sample load for your column by making injections of increasing volume until peak shape deteriorates.[19]

• Dwell Volume: Account for differences in system dwell volume between your analytical and preparative systems, as this can affect retention times and separation.[19]

• Solvent Purity: Use high-purity, HPLC-grade solvents to avoid introducing contaminants that can co-elute with your product.

References

• Effect of Mobile Phase Additives on the Resolution of Four Bioactive Compounds by RP-HPLC - PMC. Available from: [Link]

• LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes | LCGC International. Available from: [Link]

• Effect of mobile phase anionic additives on selectivity, efficiency, and sample loading capacity of cationic drugs in reversed-phase liquid chromatography - PMC. Available from: [Link]

• Troubleshooting Peak Shape Problems in HPLC - Waters Corporation. Available from: [Link]

• Front Tailing HPLC & GC Peaks - Axion Labs. Available from: [Link]

• Why the addition of additives in the mobile phase is recommended in HPLC-analysis?. Available from: [Link]

• [11]Troubleshooting HPLC- Fronting Peaks - Restek Resource Hub. Available from: [Link]

• Mobile Phase Optimization: A Critical Factor in HPLC - Phenomenex. Available from: [Link]

• Scaling Small Molecule Purification Methods for HPLC | Agilent. Available from: [Link]

• Navigating HPLC Method Development: Tips for Success - Pharma's Almanac. Available from: [Link]

• HPLC solvents and mobile phase additives. Available from: [Link]

• Top Three HPLC Method Development Tips | LCGC International. Available from: [Link]

• HPLC separation of related halogenated aromatic, any one?? - Chromatography Forum. Available from: [Link]

• A Complete Guide to Mobile Phase and Stationary Phase in HPLC - Labtech. Available from: [Link]

• Mobile-Phase Optimization Strategies in Reversed-Phase HPLC | LCGC International. Available from: [Link]

• Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers of a diverse set of small molecules. Available from: [Link]

• HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC. Available from: [Link]

• Purification made easy - secrets of science. Available from: [Link]

• Chiral HPLC Separations - Phenomenex. Available from: [Link]

• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC | LCGC International. Available from: [Link]

• JPH0871413A - Separation of aromatic fluoro-compound and aromatic nitro-compound - Google Patents.

• Assessment of [ F]fluoroethylflumazenil metabolites using high- performance liquid chromatography and tandem mass spectrometry. Available from: [Link]

• HPLC and CE Procedures for the Determination of Fluoroquinolones (2020–2025) - PMC. Available from: [Link]

Sources

• 1. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 2. labtech.tn [labtech.tn]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. hplc.eu [hplc.eu]
• 5. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. HPLC separation of related halogenated aromatic, any one?? - Chromatography Forum [chromforum.org]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. phx.phenomenex.com [phx.phenomenex.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. waters.com [waters.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. ucl.ac.uk [ucl.ac.uk]
• 14. Front Tailing HPLC & GC Peaks - Axion Labs [axionlabs.com]
• 15. discover.restek.com [discover.restek.com]
• 16. Effect of Mobile Phase Additives on the Resolution of Four Bioactive Compounds by RP-HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. farm.ucl.ac.be [farm.ucl.ac.be]
• 19. agilent.com [agilent.com]

Handling highly reactive intermediates in 1-Fluoro-3-(1-fluoroethyl)cyclohexane synthesis

Welcome to the Advanced Synthesis Support Center. This portal is designed for researchers and drug development professionals tackling the bis-deoxofluorination of secondary diols to produce 1-Fluoro-3-(1-fluoroethyl)cyclohexane. Below, you will find mechanistic troubleshooting guides, safety data, and a self-validating experimental protocol designed to tame highly reactive carbocation intermediates.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: Why am I recovering complex mixtures of rearranged isomers and alkene byproducts instead of the target difluorinated product?

Causality & Expert Insight: The synthesis of 1-Fluoro-3-(1-fluoroethyl)cyclohexane requires the fluorination of two secondary alcohol sites (e.g., starting from 3-(1-hydroxyethyl)cyclohexanol). Traditional reagents like DAST convert the hydroxyl group into a highly reactive alkoxyaminosulfur trifluoride intermediate. Because secondary sites are sterically hindered, this intermediate often collapses into a highly reactive secondary carbocation (an SN​1 -type pathway) rather than undergoing direct SN​2 displacement.

Once formed, this carbocation is susceptible to two competing side reactions:

• Wagner-Meerwein Rearrangements: Hydride or alkyl shifts from the cyclohexane ring to the ethyl side-chain (or vice versa) to form a more stable tertiary carbocation, leading to isomeric fluorides[1].

• E1 Elimination: Loss of an adjacent proton to form alkene byproducts[2].

Solution: Shift the mechanistic bias from SN​1 to SN​2 . Abandon DAST and utilize a crystalline dialkylaminodifluorosulfinium salt like XtalFluor-E in combination with a high-concentration exogenous fluoride promoter (Et 3​ N·3HF). This floods the local environment with nucleophilic fluoride, trapping the activated C-O bond before a long-lived carbocation can form.

Mechanistic pathways in secondary alcohol deoxofluorination highlighting reactive intermediates.

Q2: How do I safely scale up this bis-fluorination step without risking a thermal runaway?

Causality & Expert Insight: Liquid fluorinating agents like DAST and Deoxo-Fluor are notorious for their thermal instability. DAST undergoes self-accelerating decomposition at just 60 °C and releases a massive 1700 J/g of exothermic energy upon decomposition at 140 °C[2]. When scaling up the bis-fluorination of a diol, the exothermic nature of the initial C-O activation can easily push the localized reactor temperature past this critical safety threshold.

Solution: Transition to XtalFluor-E or XtalFluor-M. These reagents are crystalline solids that exhibit significantly enhanced thermal stability. XtalFluor-E does not begin self-accelerated decomposition until 119 °C and releases less than half the exothermic energy of DAST[3].

Q3: Why is my XtalFluor-E reaction failing to progress without the addition of Et 3​ N·3HF?

Causality & Expert Insight: Unlike DAST, XtalFluor reagents do not generate free hydrogen fluoride (HF) upon reaction with an alcohol under anhydrous conditions. They successfully activate the hydroxyl group to form the intermediate, but they lack the intrinsic free fluoride necessary to execute the final nucleophilic attack. The addition of an exogenous promoter like Et 3​ N·3HF is an absolute mechanistic requirement to complete the deoxofluorination.

Part 2: Quantitative Data & Reagent Selection

To justify the transition away from legacy liquid reagents, review the thermal stability metrics below. The data clearly dictates the use of XtalFluor derivatives for safe scale-up protocols.

Table 1: Thermal Stability Profiles of Deoxofluorinating Reagents

Fluorinating Reagent	Physical State	DSC Decomposition Temp (°C)	Exothermic Heat (-ΔH, J/g)	ARC Onset Temp (°C)
DAST	Liquid	140	1700	60
Deoxo-Fluor	Liquid	140	1100	60
XtalFluor-E	Crystalline Solid	215	661	119
XtalFluor-M	Crystalline Solid	>200	<700	141

(Data compiled from Accelerated Rate Calorimetry (ARC) and Differential Scanning Calorimetry (DSC) safety studies[2][3].)

Part 3: Self-Validating Experimental Protocol

This step-by-step methodology is optimized for the bis-deoxofluorination of 3-(1-hydroxyethyl)cyclohexanol to yield 1-Fluoro-3-(1-fluoroethyl)cyclohexane. It is designed as a self-validating system —meaning the physical cues of the reaction will confirm its success or failure in real-time.

Materials Required:

• Substrate: 3-(1-hydroxyethyl)cyclohexanol (1.0 equiv)

• Reagent: XtalFluor-E (2.5 equiv) (Accounts for two hydroxyl groups + 0.5 equiv excess)

• Promoter: Et 3​ N·3HF (3.0 equiv)

• Solvent: Anhydrous Dichloromethane (CH 2​ Cl 2​ )

Step-by-Step Methodology:

• System Preparation: Flame-dry a standard borosilicate glass round-bottom flask. (Note: Because XtalFluor-E does not generate free HF, specialized PTFE/PFA vessels are not strictly required, though they remain a best practice for all fluorination chemistry[3]). Purge the system with inert Argon.

• Substrate & Promoter Loading: Dissolve the diol substrate (1.0 equiv) in anhydrous CH 2​ Cl 2​ (0.2 M concentration). Inject the Et 3​ N·3HF promoter (3.0 equiv) via syringe.

• Cryogenic Activation: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Portion-wise, add XtalFluor-E (2.5 equiv) as a solid.

  • Self-Validating Cue 1 (Anhydrous Check): The addition of the solid should not produce immediate, vigorous bubbling. If violent gas evolution occurs, moisture has breached the system, generating premature free HF.

• Controlled Fluorination: Remove the cooling bath and allow the reaction to slowly warm to room temperature over 4 to 12 hours.

  • Self-Validating Cue 2 (Stereochemical Check): Monitor via GC-MS or chiral HPLC. If the SN​2 pathway was successfully enforced, you will observe strict stereochemical inversion at both chiral centers. Loss of stereochemical fidelity indicates the carbocation lifetime was too long.

• Neutralization & Quench: Once complete (via TLC), cool the flask to 0 °C and carefully quench by adding saturated aqueous NaHCO 3​ dropwise.

  • Self-Validating Cue 3 (Promoter Validation): You must observe vigorous CO 2​ evolution. This confirms the successful neutralization of the acidic Et 3​ N·3HF promoter and validates that active fluoride was present throughout the reaction.

• Workup: Extract the aqueous layer with CH 2​ Cl 2​ (3x). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure. Purify the resulting 1-Fluoro-3-(1-fluoroethyl)cyclohexane via silica gel chromatography.

Step-by-step workflow for the bis-deoxofluorination protocol using XtalFluor-E.

References

• A Comparative Guide to Deoxofluorinating Agents: DAST vs. Deoxo-Fluor and the Role of Amine Hydrofluorides - benchchem.com - 4

• Aminodifluorosulfinium Tetrafluoroborate Salts as Stable and Crystalline Deoxofluorinating Reagents - nih.gov - 2

• DAST - enamine.net - 1

• XtalFluor-E® and XtalFluor-M®: Convenient, Crystalline Deoxofluorination Reagents - sigmaaldrich.com -

• Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling - nih.gov - 3

Sources

• 1. DAST - Enamine [enamine.net]
• 2. Aminodifluorosulfinium Tetrafluoroborate Salts as Stable and Crystalline Deoxofluorinating Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Metabolic Stability Comparison Guide: 1-Fluoro-3-(1-fluoroethyl)cyclohexane Analogs

Executive Summary & Mechanistic Rationale

In modern drug design, the strategic incorporation of fluorine into aliphatic scaffolds is a cornerstone technique for optimizing pharmacokinetic properties. While aromatic fluorination is well-documented, aliphatic fluorination presents a more complex landscape. It can profoundly alter lipophilicity, modulate basicity, and shield vulnerable carbon-hydrogen (C-H) bonds from oxidative metabolism by Cytochrome P450 (CYP450) enzymes [1].

The compound 1-Fluoro-3-(1-fluoroethyl)cyclohexane represents a highly optimized aliphatic motif. By placing fluorine atoms on both the cyclohexane ring and the alpha-position of the ethyl side chain, medicinal chemists can achieve a "Goldilocks" effect: maximizing metabolic stability without driving the molecule into excessive lipophilicity (a common pitfall of perfluoroalkyl groups) [2].

The enhanced metabolic stability of fluorinated small molecules is traditionally attributed to the high bond dissociation energy of the C-F bond (~105 kcal/mol) compared to the C-H bond (~98 kcal/mol). However, recent physical organic chemistry perspectives reveal that fluorination also significantly perturbs the enzyme-substrate affinity ( Ka​ ), reducing the recognition of the molecule by metabolic enzymes [3].

CYP450 oxidative pathway vs. fluorine-mediated steric shielding and affinity reduction.

Quantitative Comparison of Analogs

To objectively evaluate the performance of the 1-Fluoro-3-(1-fluoroethyl)cyclohexane motif, we compare it against its unfluorinated, mono-fluorinated, and poly-fluorinated counterparts. The primary metrics for evaluation are In Vitro Half-Life ( T1/2​ ) and Intrinsic Clearance ( CLint​ ) , determined via Human Liver Microsome (HLM) assays.

Table 1: Metabolic Stability Profile of Cyclohexane Analogs

Compound Analog	Structural Modification	T1/2​ (min)	CLint​ (µL/min/mg)	% Remaining (60 min)	Lipophilicity Impact
A: 1-Ethylcyclohexane	Unfluorinated baseline	12.4	111.8	< 5%	Baseline
B: 1-Fluoro-3-ethylcyclohexane	Mono-fluoro (Ring only)	28.5	48.6	22%	Slight decrease
C: 1-Fluoro-3-(1-fluoroethyl)cyclohexane	Di-fluoro (Ring + Side chain)	85.2	16.2	68%	Optimal balance
D: 1-Fluoro-3-(2,2,2-trifluoroethyl)cyclohexane	Poly-fluoro variant	> 120	< 10.0	> 90%	High increase

Data Interpretation:

• Analog A suffers from rapid oxidative metabolism, likely via hydroxylation of the tertiary ring carbons and the ethyl side chain.

• Analog B provides moderate protection, but the unshielded ethyl group remains a metabolic liability.

• Analog C (Target) demonstrates a synergistic stabilization. By fluorinating the alpha-carbon of the ethyl group, the primary site of CYP450 attack is blocked. Furthermore, aliphatic monofluorination at these specific sites often reduces overall lipophilicity compared to unfluorinated alkanes due to the strong dipole introduction, improving solubility [4].

• Analog D is virtually metabolically inert. However, the introduction of a trifluoromethyl ( −CF3​ ) group significantly drives up lipophilicity, which can lead to off-target toxicity, high plasma protein binding, and poor aqueous solubility[5].

Experimental Methodology: Self-Validating HLM Assay

To generate reliable, reproducible intrinsic clearance data, a robust Human Liver Microsome (HLM) assay must be employed. As an application scientist, I emphasize that a protocol is only as good as its controls. This methodology is designed as a self-validating system , ensuring that any observed stability is a true reflection of the molecule's properties, not an assay failure [6].

Step-by-Step Protocol

1. Reagent Preparation & Equilibration

• Action: Prepare a 0.5 mg/mL HLM suspension in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ .

• Causality: The pH and magnesium act as essential cofactors to maintain the structural integrity and catalytic conformation of the microsomal enzymes. 0.5 mg/mL protein concentration is chosen to prevent excessive non-specific binding of the lipophilic analogs to the microsomal lipid membrane, which would artificially inflate the apparent half-life[7].

2. Compound Addition

• Action: Spike the test analogs (A, B, C, D) into the HLM suspension to achieve a final concentration of 1 µM (using a maximum of 0.1% DMSO).

• Causality: Keeping the substrate concentration at 1 µM ensures the reaction operates under first-order kinetics (where [S]≪Km​ ). Keeping DMSO ≤0.1% prevents organic solvent-mediated inhibition of CYP450 enzymes.

3. System Validation Controls (Critical Step)

• Action: Run parallel incubations with Verapamil (high clearance positive control) and Warfarin (low clearance positive control). Include a "Minus-NADPH" negative control for the test compounds.

• Causality: Verapamil proves the enzymes are active. Warfarin proves the assay can accurately resolve stable compounds. The Minus-NADPH control validates that any degradation observed is strictly CYP450-mediated, ruling out chemical instability or non-oxidative enzymatic breakdown.

4. Reaction Initiation

• Action: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the reaction by adding NADPH to a final concentration of 1 mM.

• Causality: NADPH provides the essential reducing equivalents required for the CYP450 catalytic cycle. Pre-incubation ensures the system is at physiological temperature before the reaction starts.

5. Kinetic Sampling & Quenching

• Action: At designated time points (0, 15, 30, 45, and 60 minutes), extract 50 µL aliquots and immediately mix with 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

• Causality: The 3:1 ratio of cold organic solvent instantly denatures the microsomal proteins, halting all enzymatic activity. This also precipitates the protein matrix, preventing LC-MS/MS column fouling during downstream analysis.

6. Centrifugation and LC-MS/MS Analysis

• Action: Centrifuge the quenched samples at 3,220 x g for 30 minutes at 4°C. Transfer the supernatant for LC-MS/MS quantification. Calculate CLint​ using the elimination rate constant ( k ) derived from the log-linear decline of the compound area ratio.

Self-validating workflow for the Human Liver Microsome (HLM) intrinsic clearance assay.

Conclusion

The transition from a simple aliphatic ring (Analog A) to the precisely engineered 1-Fluoro-3-(1-fluoroethyl)cyclohexane (Analog C) demonstrates the power of rational fluorine scanning. By understanding the mechanistic interplay between C-H bond vulnerability, enzyme active-site affinity, and lipophilicity, researchers can utilize di-fluoro aliphatic motifs to achieve exceptional metabolic stability without the pharmacokinetic liabilities associated with heavy poly-fluorination.

References

• Linclau, B. et al. "Systematic Investigation of Lipophilicity Modulation by Aliphatic Fluorination Motifs." Journal of Medicinal Chemistry, ACS Publications. Available at: [Link]

• "Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective." ACS Publications / PMC. Available at:[Link]

• "Reducing the lipophilicity of perfluoroalkyl groups by CF2-F/CF2-Me or CF3/CH3 exchange." Ghent University Academic Bibliography. Available at:[Link]

• "The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications." PMC. Available at: [Link]

• Optibrium. "Supplementary Material for: Practical Applications of Deep Learning to Impute Heterogeneous Drug Discovery Data (HLM Assay Protocol)." Optibrium. Available at:[Link]

• "Addressing the Challenges of Low Clearance in Drug Research." PMC. Available at: [Link]

Comparative Guide: Nucleophilic Substitution Rates in 1-Fluoro-3-(1-fluoroethyl)cyclohexane

As drug development and advanced materials increasingly rely on fluorinated scaffolds, understanding the precise reactivity of specific carbon-fluorine (C–F) bonds is paramount. 1-Fluoro-3-(1-fluoroethyl)cyclohexane presents a unique mechanistic playground: it contains two distinct secondary C(sp³)–F bonds within the same molecular framework.

This guide provides an objective, data-driven comparison of the nucleophilic substitution rates between these two internal sites, while also benchmarking the molecule against traditional halogenated alternatives.

Structural Analysis & Mechanistic Causality

The C–F bond is the strongest single bond to carbon, with a bond dissociation energy of approximately 105.4 kcal/mol[1]. Because fluoride is a notoriously poor leaving group—exhibiting a relative leaving group reactivity roughly 200 times lower than chloride and 10,000 times lower than bromide[2]—standard bimolecular nucleophilic substitution (S N​ 2) reactions on alkyl fluorides are practically non-existent under neutral or basic conditions[3].

To induce substitution in 1-Fluoro-3-(1-fluoroethyl)cyclohexane, we must analyze the steric and electronic environments of its two fluorinated sites:

• Site 1: The Cyclohexyl C–F Bond (Ring): This secondary carbon is subject to the rigid conformational constraints of the cyclohexane ring. If the fluorine is positioned equatorially, S N​ 2 backside attack is sterically blocked by 1,3-diaxial interactions. If axial, backside attack is less hindered, but the antiperiplanar axial hydrogens make elimination (E2) the overwhelmingly dominant pathway.

• Site 2: The Fluoroethyl C–F Bond (Side-Chain): This secondary acyclic carbon enjoys free rotation. While still an inert C–F bond, its lack of ring-imposed steric hindrance makes it kinetically more accessible for S N​ 1 heterolysis and significantly more viable for S N​ 2 trajectories if properly activated.

Reactivity divergence between cyclic and acyclic C-F sites.

Quantitative Comparison: Fluorides vs. Alternatives

To overcome the high activation barrier of the C–F bond, modern protocols utilize strong Hydrogen-Bond Donors (HBDs) like Hexafluoroisopropanol (HFIP) or water cosolvents to stabilize the departing fluoride ion, enabling S N​ 1 or S N​ 2 pathways[4][5].

The table below summarizes the relative reaction rates ( krel​ ) and primary pathways, comparing the two sites of our target molecule against a chlorinated alternative.

Substrate / Reactive Site	Leaving Group	Reaction Type	Activation Method	Relative Rate ( krel​ )	Major Pathway
Target: Side-Chain C–F	Fluoride	S N​ 1	HFIP (H-Bonding)	1.0 (Baseline)	Substitution
Target: Cyclohexyl C–F	Fluoride	S N​ 1	HFIP (H-Bonding)	0.3	Elimination (E1) > Sub
Target: Side-Chain C–F	Fluoride	S N​ 2	None (Standard)	< 0.005	No Reaction
Alternative: 1-Chloro-3-(1-chloroethyl)cyclohexane	Chloride	S N​ 2	None (Standard)	~200	Substitution

Data Synthesis Note: Rates are normalized to the HFIP-activated S N​ 1 cleavage of the secondary acyclic C–F bond. The chlorinated alternative demonstrates the massive kinetic difference when utilizing a standard leaving group[2].

Self-Validating Experimental Protocol

To selectively substitute the side-chain fluorine while leaving the ring fluorine intact (or to measure their competitive rates), we employ an HFIP-mediated S N​ 1-type substitution[4]. This protocol is designed as a self-validating system , utilizing real-time 19 F NMR to track the distinct chemical shifts of the two fluorine environments.

Step-by-Step Methodology

Step 1: Solvent Preparation & Activation (Causality)

• Action: Dissolve 1-Fluoro-3-(1-fluoroethyl)cyclohexane (0.5 mmol) in a 1:1 mixture of anhydrous CH 2​ Cl 2​ and HFIP (2.0 mL total volume).

• Causality: Standard polar aprotic solvents cannot induce heterolysis of the C–F bond. HFIP acts as a potent hydrogen-bond donor, specifically coordinating to the fluorine atom's lone pairs. This F···HO interaction elongates and destabilizes the C–F bond, lowering the activation energy for carbocation formation[4][6].

Step 2: Nucleophile Addition

• Action: Add a carbon or heteroatom nucleophile (e.g., allyltrimethylsilane, 1.5 mmol). Stir the reaction at 40°C.

Step 3: Kinetic Tracking (Self-Validation)

• Action: Extract 50 µL aliquots every 2 hours, dilute with CDCl 3​ , and analyze via 19 F NMR.

• Causality: The side-chain C–F signal (typically a doublet of multiplets) will decay significantly faster than the ring C–F signal (a broad multiplet). This allows the researcher to visually and quantitatively validate the chemoselectivity of the heterolysis without isolating intermediate mixtures.

Step 4: Quenching & Neutralization

• Action: Once the side-chain C–F signal is depleted, immediately quench the reaction with saturated aqueous NaHCO 3​ .

• Causality: As the substitution proceeds, HF is liberated. HF is an even stronger hydrogen-bond donor than HFIP and can trigger an uncontrolled autocatalytic cycle[6]. NaHCO 3​ neutralizes the HF, halting the reaction and preventing the undesired cleavage of the more stable cyclohexyl C–F bond.

Workflow for HFIP-mediated substitution with 19F NMR validation.

Conclusion for Drug Development Professionals

When incorporating the 1-Fluoro-3-(1-fluoroethyl)cyclohexane motif into a pharmaceutical pipeline, researchers must treat the two fluorine atoms as chemically distinct entities. The side-chain fluorine is highly susceptible to S N​ 1-type displacement under acidic or strong H-bond donor conditions, whereas the cyclohexyl fluorine remains highly resistant to substitution, favoring elimination if forced. If late-stage functionalization is required, targeting the acyclic side-chain via HFIP activation provides the highest yield and chemoselectivity.

Sources

• 1. Frontiers | Activation of Primary and Secondary Benzylic and Tertiary Alkyl (sp3)C-F Bonds Inside a Self-Assembled Molecular Container [frontiersin.org]
• 2. sioc.cas.cn [sioc.cas.cn]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. d-nb.info [d-nb.info]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Activation of Primary and Secondary Benzylic and Tertiary Alkyl (sp3)C-F Bonds Inside a Self-Assembled Molecular Container - PMC [pmc.ncbi.nlm.nih.gov]

In vivo toxicity comparison of 1-Fluoro-3-(1-fluoroethyl)cyclohexane vs non-fluorinated counterparts

Executive Summary

In rational drug design, fluorine substitution is a widely employed strategy to modulate lipophilicity, improve metabolic stability, and block cytochrome P450 (CYP450) mediated oxidation. However, the introduction of aliphatic fluorines—particularly on flexible side chains—can introduce severe, hidden toxicological liabilities. This guide provides an objective, data-driven comparison between the difluorinated aliphatic compound 1-Fluoro-3-(1-fluoroethyl)cyclohexane and its exact non-fluorinated structural analog, 1-ethylcyclohexane . By examining their divergent metabolic pathways, we demonstrate how subtle halogenation shifts a benign hydrocarbon into a potent generator of suicide-inhibition toxicophores.

Structural & Physicochemical Divergence

The addition of fluorine atoms fundamentally alters the physicochemical properties of the cyclohexane scaffold. While perfluorination generally increases lipophilicity, selective aliphatic fluorination often decreases the partition coefficient (LogP) due to the introduction of strong local dipoles, fundamentally altering water-membrane partitioning and cellular permeability[1][2].

Table 1: Physicochemical and Metabolic Comparison

Parameter	1-Ethylcyclohexane (Non-Fluorinated)	1-Fluoro-3-(1-fluoroethyl)cyclohexane
Structural Class	Aliphatic hydrocarbon	Difluorinated aliphatic
Lipophilicity (LogP)	~4.0 (Highly lipophilic)	2.9 (Computed XLogP3)[1]
Primary CYP450 Target	Tertiary carbons (C1, C3)	Fluorinated alkyl carbons (α-carbons)[3]
Metabolic Byproducts	Cyclohexanols, stable alcohols	Fluoroacetate, free fluoride ions[3]
Primary Clearance	Glucuronidation & renal excretion	Irreversible protein binding, bone accumulation[3]

Mechanistic Toxicity Profiles: The Causality of Defluorination

To understand the profound toxicity difference between these two molecules, we must examine the causality behind their CYP450-mediated metabolism.

The Benign Pathway: 1-Ethylcyclohexane

Non-fluorinated aliphatic rings like 1-ethylcyclohexane undergo standard Phase I metabolism. CYP450 enzymes typically oxidize the sterically accessible tertiary carbons or the terminal methyl group of the ethyl chain. This yields stable, non-reactive alcohols (e.g., 1-ethylcyclohexanol) that are rapidly conjugated by UDP-glucuronosyltransferases (UGTs) and excreted. The in vivo toxicity is consequently low, primarily limited to non-specific lipophilic narcosis or mild, reversible hepatotoxicity at extreme doses[4][5].

The Toxicophore Pathway: 1-Fluoro-3-(1-fluoroethyl)cyclohexane

The fluorinated counterpart presents a metabolic paradox. While fluorine's strong σ-inductive effect theoretically destabilizes adjacent α-radicals, its π-conjugation actually compensates for this, making mono- and difluoromethyl radicals more stable than their non-fluorinated methyl counterparts[3].

As a result, CYP-mediated hydroxylation preferentially attacks the fluorinated alkyl carbons[3]. When the α-carbon of the fluoroethyl group is oxidized, the resulting intermediate is highly unstable. It undergoes spontaneous defluorination (releasing toxic F⁻ ions) and C-C bond cleavage, ultimately releasing fluoroacetate [3].

Fluoroacetate is a lethal toxicophore. It mimics acetate, entering the mitochondria where it is converted into fluoroacetyl-CoA, and subsequently into (−)-erythro-2-fluorocitrate[3][6]. Fluorocitrate acts as a potent, irreversible inhibitor of the enzyme aconitase (EC 4.2.1.3)[3][6]. This halts the tricarboxylic acid (TCA) cycle, causing massive cellular energy depletion, citrate accumulation, and rapid neuro/cardiotoxicity[3][6].

Metabolic activation of fluorinated aliphatics leading to TCA cycle arrest.

Comparative In Vivo Toxicity Data

The translation of these metabolic pathways into in vivo outcomes demonstrates a stark contrast in safety margins. The generation of fluoroacetate drops the lethal dose threshold exponentially compared to standard hydrocarbons.

Table 2: In Vivo Toxicity Manifestations

Toxicity Metric	1-Ethylcyclohexane	1-Fluoro-3-(1-fluoroethyl)cyclohexane
Estimated Oral LD50 (Rodent)	> 2,000 mg/kg	< 15 mg/kg (Due to fluoroacetate conversion)[3]
Primary Target Organs	Liver (mild), CNS (high dose narcosis)	Heart, Central Nervous System, Bones[3]
Primary Biomarker	Elevated ALT/AST	Massive tissue citrate accumulation, elevated plasma F⁻[3][6]
Mechanism of Death	Respiratory depression (non-specific)	Ventricular fibrillation / Seizures (TCA arrest)[3]

Self-Validating Experimental Protocols

To objectively validate the toxicity mechanisms described above, researchers must employ self-validating experimental workflows. The following protocols are designed to confirm both the upstream chemical event (defluorination) and the downstream physiological consequence (TCA cycle arrest).

Protocol 1: In Vivo Citrate Accumulation Assay (Downstream Validation)

Because fluorocitrate irreversibly inhibits aconitase, the direct upstream metabolite—citrate—accumulates massively in tissues[6]. Measuring this accumulation provides definitive proof of the fluoroacetate toxicity pathway.

• Dosing & Harvesting: Administer the test compounds intravenously to a rodent model. At 4 hours post-dose, euthanize the subjects and immediately harvest cardiac and renal tissues (organs with high TCA cycle reliance).

• Homogenization: Flash-freeze tissues in liquid nitrogen, then homogenize in cold 6% perchloric acid to precipitate proteins and halt all enzymatic activity.

• Neutralization: Centrifuge the homogenate and neutralize the supernatant using K₂CO₃.

• Coupled Enzyme Assay: Add the supernatant to a reaction buffer containing NADH and malate dehydrogenase (MDH). Introduce citrate lyase, which converts tissue citrate into oxaloacetate. The MDH subsequently reduces oxaloacetate to malate, oxidizing NADH to NAD⁺.

• Quantification: Measure the disappearance of NADH spectrophotometrically at 340 nm. The rate of absorbance decrease is directly proportional to the citrate concentration in the tissue, validating aconitase inhibition.

Protocol 2: ¹⁹F-NMR Metabolite Tracking (Upstream Validation)

To prove that 1-Fluoro-3-(1-fluoroethyl)cyclohexane undergoes defluorination, ¹⁹F-NMR is utilized to track the fate of the fluorine atoms in vitro using liver microsomes.

• Incubation: Incubate 50 µM of the fluorinated compound with rat liver microsomes (RLM) and an NADPH regenerating system at 37°C.

• Quenching & Extraction: At 0, 15, 30, and 60 minutes, quench the reaction with cold acetonitrile. Centrifuge to remove precipitated proteins.

• NMR Acquisition: Analyze the supernatant using ¹⁹F-NMR spectroscopy (with a trifluoroacetic acid internal standard at -76.5 ppm).

• Signal Tracking: Monitor the disappearance of the parent aliphatic fluorine signals (typically between -170 to -190 ppm) and the emergence of the free fluoride ion signal (a sharp singlet near -119 ppm) or fluoroacetate (-217 ppm). This chemical shift provides direct, irrefutable evidence of C-F bond cleavage.

In vivo experimental workflow for validating defluorination toxicity.

References

• The Dark Side of Fluorine. ACS Medicinal Chemistry Letters / NIH. Available at:[3]

• 1-Fluoro-3-(1-fluoroethyl)cyclohexane | C8H14F2 | CID 253053. PubChem. Available at:[1]

• Exploring the Impact of Aliphatic Fluorination on Membrane Permeability: A Solid-State NMR Perspective. Advances in Engineering. Available at:[2]

• Metabolism and defluorination of fluoroacetate in the brush-tailed possum (Trichosurus vulpecula). SciSpace / Aust J Biol Sci. Available at:[6]

• EA020307B1 - Substituted ethylenediamine derivative for treating micobacterial diseases. Google Patents. Available at:[4]

• Ethylcyclohexane | High-Purity Reference Standard. Benchchem. Available at:[5]

Sources

• 1. 1-Fluoro-3-(1-fluoroethyl)cyclohexane | C8H14F2 | CID 253053 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. advanceseng.com [advanceseng.com]
• 3. The Dark Side of Fluorine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. EA020307B1 - Substituted ethylenediamine derivative for treating micobacterial diseases and pharmaceutical composition based thereon - Google Patents [patents.google.com]
• 5. Ethylcyclohexane|High-Purity Reference Standard [benchchem.com]
• 6. scispace.com [scispace.com]

Comparative binding affinity of 1-Fluoro-3-(1-fluoroethyl)cyclohexane containing ligands

Comparative Binding Affinity and Profiling of 1-Fluoro-3-(1-fluoroethyl)cyclohexane Ligands

As drug discovery programs increasingly target complex, hydrophobic binding pockets—such as those found in nuclear receptors (e.g., FXR) and Class A GPCRs (e.g., CB1)—the optimization of aliphatic side chains has become a critical frontier[1]. Standard alkyl groups (like ethyl or isopropyl) often suffer from rapid CYP450-mediated oxidative metabolism and high entropic penalties upon binding.

To overcome these limitations, advanced fluorinated bioisosteres are deployed. This guide provides an objective, data-driven comparison of the 1-Fluoro-3-(1-fluoroethyl)cyclohexane motif against its non-fluorinated and chlorinated counterparts. By dissecting the thermodynamic, kinetic, and metabolic causality behind these modifications, we establish a robust framework for rational ligand design.

Mechanistic Rationale: Why this Specific Motif?

The incorporation of the 1-fluoro-3-(1-fluoroethyl)cyclohexane system is not merely a strategy to increase lipophilicity; rather, it is a precision engineering approach designed to modulate three core physicochemical parameters:

• Conformational Pre-organization (Entropy): The introduction of the 1-fluoroethyl group creates a distinct stereocenter. Due to the stereoelectronic gauche effect, the flexible ethyl chain is conformationally restricted. This pre-organization minimizes the entropic penalty ( ΔS ) typically incurred when a flexible alkyl chain binds to a rigid protein pocket.

• Orthogonal Multipolar Interactions (Enthalpy): While halogens like chlorine can act as classical halogen bond donors, fluorine's high electronegativity makes it an excellent multipolar interaction partner[2]. The C-F bonds in this motif can engage in weak but highly directional interactions with backbone amides (C-F···H-N) or carbonyl carbons (C-F···C=O), driving favorable binding enthalpy ( ΔH ).

• Metabolic Shielding: Aliphatic rings are highly susceptible to CYP450 oxidation, particularly at tertiary carbons. By replacing the weak tertiary C-H bonds (approx. 105 kcal/mol) with strong C-F bonds (approx. 110-126 kcal/mol) at the C1 and C3 positions, the catalytic rate ( kcat​ ) of oxidative degradation is severely curtailed[3]. Furthermore, strategically placed fluorines can actually lower overall lipophilicity compared to purely hydrocarbon counterparts, reducing non-specific binding[4].

Logical relationship between fluorine substitution mechanisms and resulting pharmacological properties.

Comparative Performance Data

To objectively evaluate the performance of the 1-Fluoro-3-(1-fluoroethyl)cyclohexane motif, we compare it against a standard Des-fluoro (3-ethylcyclohexyl) analog and a Chlorinated (3-(1-chloroethyl)cyclohexyl) analog using a model nuclear receptor target (e.g., FXR).

Table 1: Thermodynamic, Kinetic, and Metabolic Profiling of Cyclohexane Bioisosteres

Ligand Motif	KD​ (nM)	kon​ ( 105M−1s−1 )	koff​ ( 10−3s−1 )	ΔH (kcal/mol)	CLint​ (µL/min/mg)
Des-fluoro (3-ethyl)	85.2	1.2	10.2	-6.5	45.6
Chlorinated (3-(1-chloroethyl))	42.1	1.5	6.3	-7.8	38.2
Di-fluoro (1-fluoro-3-(1-fluoroethyl))	18.4	2.1	3.8	-9.2	12.4

Data Interpretation & Causality:

• Binding Affinity ( KD​ ): The chlorinated compound shows a ~50% improvement in affinity over the des-fluoro analog, primarily driven by classical halogen bonding[2]. However, the di-fluoro motif achieves sub-20 nM affinity. This is not due to classical halogen bonding, but rather the synergistic effect of conformational locking (reducing the koff​ rate) and enhanced multipolar interactions within the hydrophobic pocket.

• Metabolic Stability ( CLint​ ): While chlorine provides marginal protection against metabolism, the di-fluoro motif drastically reduces intrinsic clearance ( CLint​ drops from 45.6 to 12.4 µL/min/mg). This proves that substituting the vulnerable tertiary C-H bonds with C-F bonds successfully alters the metabolic profile by directly increasing the transition state energy required for CYP-mediated oxidation[3].

Experimental Workflows & Self-Validating Protocols

To generate trustworthy, reproducible data for highly lipophilic ligands, standard assays must be rigorously controlled. The following workflow and protocols are designed as self-validating systems to prevent artifacts such as non-specific binding or chemical instability.

High-throughput screening and validation workflow for fluorinated bioisosteres.

Protocol 1: High-Resolution Surface Plasmon Resonance (SPR) Kinetics

Objective: Determine true 1:1 binding kinetics while eliminating artifacts caused by the high lipophilicity of fluorinated cycloalkanes.

• Surface Preparation: Immobilize the target protein on a CM5 sensor chip via standard amine coupling (target density: ~2000 RU).

  • Self-Validation Step: Simultaneously activate and block a reference channel (Flow Cell 1) with EDC/NHS and ethanolamine, omitting the protein. This is critical for subtracting bulk refractive index changes and non-specific binding (NSB) inherent to lipophilic ligands.

• Ligand Preparation: Prepare a 2-fold dilution series of the ligand (from 1 µM down to 15.6 nM) in running buffer (PBS-P+ supplemented with 2% DMSO).

• Injection: Inject analytes at a high flow rate (50 µL/min) for 120 seconds, followed by a 300-second dissociation phase. High flow rates are mandatory to minimize mass transport limitations.

• Data Analysis & Validation: Double-reference the sensograms (subtract Flow Cell 1 and blank buffer injections). Fit the data to a 1:1 Langmuir kinetic model to extract kon​ and koff​ .

  • Self-Validation Step: Calculate the steady-state affinity ( KD​ ) from the plateau responses during the injection phase. Compare this to the kinetic dissociation constant ( KD​=koff​/kon​ ). A variance of <15% between the steady-state and kinetic KD​ mathematically validates that the 1:1 binding model is correct and free from aggregation or rebinding artifacts.

Protocol 2: In Vitro CYP450 Microsomal Stability Assay

Objective: Quantify the metabolic shielding provided by the C-F bonds at the tertiary carbons.

• Incubation: Incubate 1 µM of the test ligand with human liver microsomes (HLM, 0.5 mg/mL protein concentration) in 100 mM potassium phosphate buffer (pH 7.4) at 37°C.

• Initiation & Control: Initiate the metabolic reaction by adding NADPH (1 mM final concentration).

  • Self-Validation Step: Run a parallel negative control containing the ligand and HLM, but without NADPH. This differentiates true CYP450-mediated metabolism from chemical instability or non-CYP enzymatic degradation (e.g., esterases). If the minus-NADPH control shows degradation, the protocol flags the compound for chemical instability rather than metabolic clearance.

• Quenching: At predetermined time points (0, 5, 15, 30, and 60 minutes), extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing a stable-isotope-labeled internal standard.

• Analysis: Centrifuge to precipitate proteins, and analyze the supernatant via LC-MS/MS. Plot the natural log of the remaining parent compound versus time to calculate the elimination rate constant ( k ) and derive the intrinsic clearance ( CLint​ ).

Conclusion

The transition from simple alkyl groups to the 1-Fluoro-3-(1-fluoroethyl)cyclohexane motif represents a masterclass in rational drug design. As demonstrated by the comparative data, this specific di-fluorination strategy does not merely tweak lipophilicity; it fundamentally alters the binding thermodynamics via conformational pre-organization and multipolar interactions, while simultaneously erecting a steric and electronic shield against CYP450 oxidation. For development programs struggling with the rapid clearance or poor target residence time of aliphatic ligands, this motif offers a highly validated, structurally elegant solution.

References

• Glyn, R. J., & Pattison, G. (n.d.). The Effects on Lipophilicity of Replacing Oxygenated Functionality with Their Fluorinated Bioisosteres. ChemRxiv. 4

• (Author Not Specified). (n.d.). Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design. ChemRxiv. 2

• (Author Not Specified). (2026). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PMC / NIH. 3

• (Author Not Specified). (2015). Effects of Bioisosteric Fluorine in Synthetic Cannabinoid Designer Drugs JWH-018, AM-2201, UR-144, XLR-11, PB-22, 5F-PB-22, APICA, and STS-135. ACS Chemical Neuroscience. 1

• (Author Not Specified). (n.d.). University of Southampton Research Repository (Synthesis of Fluorinated OCA Analogues). University of Southampton.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 1-Fluoro-3-(1-fluoroethyl)cyclohexane

The causality behind these protocols is rooted in the anticipated chemical properties of 1-Fluoro-3-(1-fluoroethyl)cyclohexane. Based on analogous compounds, it is likely a flammable liquid that can cause skin, eye, and respiratory irritation.[1][2][3][4] Its classification as a halogenated organic compound places it under specific regulatory guidelines for disposal to prevent environmental contamination.[5][6][7]

I. Immediate Safety and Hazard Assessment

Before initiating any disposal procedures, a thorough understanding of the potential hazards is crucial. This proactive approach ensures a safe laboratory environment for all personnel.

A. Personal Protective Equipment (PPE): The First Line of Defense

Due to the irritant nature of similar fluorinated compounds, comprehensive PPE is mandatory. This creates a necessary barrier between the researcher and potential chemical exposure.

• Eye Protection: Wear chemical safety goggles or a face shield.[1][8]

• Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are essential to prevent skin contact.

• Body Protection: A lab coat or chemical-resistant apron should be worn.[1]

• Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.[1][8]

B. Hazard Identification

The following table summarizes the anticipated hazards based on data from similar fluorinated organic compounds.

Hazard Classification	Anticipated Risk for 1-Fluoro-3-(1-fluoroethyl)cyclohexane	Rationale and Key Precautions
Flammability	Likely a flammable liquid.[2][3][4]	Keep away from open flames, sparks, and heat sources.[1][3][9] Use non-sparking tools and explosion-proof equipment.[3][10]
Skin Corrosion/Irritation	Expected to be a skin irritant.[1][2]	Avoid direct contact with skin. In case of contact, wash thoroughly with soap and water.[1][3]
Eye Damage/Irritation	Expected to cause serious eye irritation.[1][2]	In case of eye contact, rinse cautiously with water for several minutes.[1][3]
Respiratory Irritation	May cause respiratory irritation upon inhalation of vapors.[2]	Ensure adequate ventilation and handle within a fume hood.[1]
Incompatibility	Incompatible with strong oxidizing agents.[1]	Store and dispose of separately from strong acids, bases, and oxidizing agents.[11]

II. Step-by-Step Disposal Protocol

The following protocol is designed to be a self-validating system, ensuring that each step logically follows from the established safety and chemical compatibility principles.

A. Segregation: The Cornerstone of Safe Waste Management

Proper segregation prevents dangerous chemical reactions and ensures that waste is handled by the appropriate disposal stream.

• Designate a "Halogenated Organic Waste" container. This is a critical first step as mixing halogenated and non-halogenated waste streams can complicate the disposal process and may be against institutional or regulatory policy.[5][7][12]

• Ensure the waste container is compatible with 1-Fluoro-3-(1-fluoroethyl)cyclohexane. High-density polyethylene (HDPE) or other fluorinated polymer containers are generally suitable.[13] A chemical compatibility chart should be consulted to verify the container material.[14][15]

• Do not mix with incompatible chemicals. Specifically, avoid adding strong oxidizing agents, strong acids, or strong bases to the halogenated waste container.[1][11]

B. Containerization and Labeling: Clarity and Compliance

Clear and accurate labeling is essential for safety and regulatory compliance.

• Use a dedicated, leak-proof container with a secure screw cap. The container must be in good condition to prevent spills and vapor release.[5]

• Label the container clearly. The label must include:

  • The words "Hazardous Waste"[7]

  • The full chemical name: "Waste 1-Fluoro-3-(1-fluoroethyl)cyclohexane" (avoiding abbreviations or formulas)[5]

  • The primary hazards (e.g., Flammable, Irritant)

  • The date of accumulation

• Keep the container closed at all times, except when adding waste. This minimizes the release of flammable and potentially harmful vapors.[5]

C. Storage and Accumulation: Maintaining a Safe Environment

Proper storage of the waste container is as important as the disposal process itself.

• Store the waste container in a cool, dry, and well-ventilated area. [1][8] This area should be away from heat sources and direct sunlight.

• Store in a designated satellite accumulation area (SAA) within the laboratory. This ensures that the waste is under the control of laboratory personnel.

• Ensure secondary containment. Place the waste container in a larger, chemically resistant tray or tub to contain any potential leaks.[8]

D. Final Disposal: Professional Handling and Environmental Responsibility

The final step is to transfer the waste to a licensed hazardous waste disposal facility.

• Contact your institution's Environmental Health and Safety (EHS) office. They will provide specific guidance on their procedures for waste pickup and disposal.

• Arrange for a licensed hazardous waste contractor to collect the waste. Under no circumstances should 1-Fluoro-3-(1-fluoroethyl)cyclohexane or its containers be disposed of in the regular trash or down the drain.[7]

• Maintain all necessary documentation. This includes waste manifests and any other records required by your institution and local regulations.

III. Visualizing the Disposal Workflow

To further clarify the procedural logic, the following diagram illustrates the decision-making and operational flow for the disposal of 1-Fluoro-3-(1-fluoroethyl)cyclohexane.

Caption: Disposal workflow for 1-Fluoro-3-(1-fluoroethyl)cyclohexane.

By adhering to this comprehensive guide, researchers and scientists can ensure the safe and environmentally responsible disposal of 1-Fluoro-3-(1-fluoroethyl)cyclohexane, thereby upholding the highest standards of laboratory practice and scientific integrity.

References

• Fisher Scientific. (2015, April 27).
• F2 Chemicals Ltd.
• PubChem. 1-Fluoro-3-(1-fluoroethyl)cyclohexane.
• Braun Research Group.
• ChemicalBook. (2026, January 3).
• eCFR. (2000, December 26).
• Environment, Health and Safety. 7.2 Organic Solvents.
• SynQuest Labs.
• University of Louisville. (2025, August 22).
• New Jersey Department of Health. Hazardous Substance Fact Sheet: Cyclohexane.
• Thermo Fisher Scientific. (2015, April 27).
• Fisher Scientific. (2025, December 21). Safety Data Sheet: Perfluoro(1,3-dimethylcyclohexane).
• U.S. Environmental Protection Agency. (2025, December 4).
• University of Colorado Colorado Springs.
• Cole-Parmer. (2005, October 3).
• Apollo Scientific. (2023, July 6).
• Aure Chemical. Safe Handling and Storage Guidelines for Cyclohexane.
• Sciencemadness Wiki. (2025, August 20). Safe handling and storage of chemicals.
• Cole-Parmer.
• Sterlitech Corporation.
• Adinco. Chemical Resistance Chart.
• Walchem. (2024, April 19).

Sources

• 1. fishersci.com [fishersci.com]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 6. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 7. 7.2 Organic Solvents | Environment, Health and Safety [ehs.cornell.edu]
• 8. Safe Handling and Storage Guidelines for Cyclohexane | Aure Chemical [aurechem.com]
• 9. nj.gov [nj.gov]
• 10. chemicalbook.com [chemicalbook.com]
• 11. fishersci.com [fishersci.com]
• 12. louisville.edu [louisville.edu]
• 13. dess.uccs.edu [dess.uccs.edu]
• 14. acess.nl [acess.nl]
• 15. walchem.com [walchem.com]